2-Chloro-1-(4-chloropyridin-2-yl)ethanone

• CAS: 1357946-32-7

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Chloro-1-(4-chloropyridin-2-yl)ethanone: Properties, Synthesis, and Applications

Prepared by: Gemini, Senior Application Scientist

Introduction: A Versatile Heterocyclic Building Block

2-Chloro-1-(4-chloropyridin-2-yl)ethanone is a highly functionalized heterocyclic ketone of significant interest to the fields of medicinal chemistry and materials science. As an α-chloro ketone, it possesses a reactive electrophilic site primed for a variety of nucleophilic substitution reactions. The presence of the 4-chloropyridine ring, a common scaffold in pharmaceuticals, adds another layer of synthetic versatility and imparts specific electronic properties that influence the molecule's reactivity and potential biological activity.[1]

This guide provides a comprehensive overview of the chemical properties, plausible synthetic routes, predicted spectral characteristics, and potential applications of this compound. The information herein is curated for researchers, process chemists, and drug development professionals seeking to leverage this unique bifunctional reagent in their synthetic programs. The dual reactivity—at the α-keto carbon and the pyridine ring—makes it a valuable intermediate for constructing complex molecular architectures, particularly in the synthesis of novel kinase inhibitors, agrochemicals, and other bioactive compounds.[2][3]

Physicochemical and Structural Properties

The fundamental properties of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone are summarized below. Understanding these identifiers is critical for sourcing, safety assessment, and analytical characterization.

Property	Value	Source(s)
IUPAC Name	2-chloro-1-(4-chloropyridin-2-yl)ethanone	AK Scientific, Inc.
CAS Number	1357946-32-7	AK Scientific, Inc.
Molecular Formula	C₇H₅Cl₂NO	AK Scientific, Inc.
Molecular Weight	190.02 g/mol	AK Scientific, Inc.
Appearance	Not specified (predicted to be a solid)	-
Purity (Typical)	≥95%	AK Scientific, Inc.
Storage	Store long-term in a cool, dry place	AK Scientific, Inc.

Molecular Structure

The structure features a pyridine ring substituted at the 2-position with a chloroacetyl group and at the 4-position with a chlorine atom.

Caption: Chemical structure of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone.

Synthesis and Purification

Proposed Synthetic Workflow

The synthesis can be envisioned as a two-step process starting from commercially available 4-chloropyridine.

Caption: Proposed two-step synthetic workflow for the target compound.

General Experimental Protocol (Predictive)

Step 1: Synthesis of 1-(4-chloropyridin-2-yl)ethanone

• Rationale: Direct Friedel-Crafts acylation of 4-chloropyridine is challenging due to the deactivating nature of the nitrogen atom. A more reliable method is directed ortho metalation. The chlorine at the 4-position helps direct the metalation (lithiation) to the C2 position.

• To a solution of 4-chloropyridine (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere (N₂ or Ar), add n-butyllithium (1.1 eq) dropwise.

• Stir the resulting deep-red solution at -78 °C for 1 hour to ensure complete lithiation.

• Add N,O-dimethylacetylamide (1.2 eq) dropwise, maintaining the temperature at -78 °C.

• Allow the reaction to warm slowly to room temperature and stir for 12 hours.

• Self-Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the consumption of the starting material.

• Quench the reaction carefully by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate (3x), combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the intermediate ketone.

Step 2: α-Chlorination

• Rationale: The α-position of the ketone is activated for halogenation via its enol or enolate form. Acid-catalyzed chlorination using an electrophilic chlorine source like N-chlorosuccinimide (NCS) provides a controlled method, minimizing side reactions.[4] Direct chlorination with Cl₂ gas can be less selective.[5]

• Dissolve 1-(4-chloropyridin-2-yl)ethanone (1.0 eq) in a suitable solvent such as acetic acid or acetonitrile.

• Add a catalytic amount of a strong acid (e.g., HCl or H₂SO₄) to promote enolization.

• Add N-chlorosuccinimide (1.1 eq) portion-wise at room temperature.

• Heat the reaction mixture to 50-60 °C and stir for 4-8 hours.

• Self-Validation: Monitor the formation of the product and disappearance of the starting material by TLC or GC-MS.

• After completion, cool the reaction mixture and dilute with water.

• Neutralize the solution with a base (e.g., NaHCO₃) and extract the product with dichloromethane (3x).

• Combine the organic layers, wash with water, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• The final product can be purified by recrystallization or column chromatography.

Spectral Analysis (Predictive)

No experimental spectra are publicly available for this compound. The following data are predicted based on the analysis of its constituent functional groups and data from analogous structures.[6][7][8]

Technique	Predicted Observations
¹H NMR (400 MHz, CDCl₃)	δ 8.6-8.7 (d, 1H, H6-pyridine), δ 7.9-8.0 (d, 1H, H5-pyridine), δ 7.4-7.5 (dd, 1H, H3-pyridine), δ 4.8-5.0 (s, 2H, -CH₂Cl)
¹³C NMR (100 MHz, CDCl₃)	δ 190-195 (C=O), δ 152-155 (C2-pyridine), δ 150-152 (C6-pyridine), δ 145-148 (C4-pyridine), δ 125-128 (C5-pyridine), δ 121-124 (C3-pyridine), δ 45-48 (-CH₂Cl)
FT-IR (KBr, cm⁻¹)	~3100 (Aromatic C-H stretch), ~1720 (Strong, C=O stretch), ~1580, 1470 (C=C/C=N ring stretch), ~750-800 (C-Cl stretch)
Mass Spec. (EI)	M⁺ peaks at m/z 189, 191, 193 due to ²Cl isotopes. Key fragments: [M-CH₂Cl]⁺, [M-Cl]⁺, [4-chloropyridine]⁺.

• ¹H NMR Rationale: The protons on the pyridine ring will be in the aromatic region. The H6 proton, being adjacent to the nitrogen, will be the most deshielded. The chloromethyl (-CH₂Cl) protons will appear as a sharp singlet, significantly downfield due to the adjacent electron-withdrawing carbonyl group and chlorine atom.

• FT-IR Rationale: The most prominent peak will be the strong carbonyl (C=O) stretch. The position around 1720 cm⁻¹ is higher than a typical aromatic ketone (~1690 cm⁻¹) due to the electron-withdrawing effect of the α-chlorine.[9][10]

• Mass Spec Rationale: The presence of two chlorine atoms will create a characteristic isotopic pattern for the molecular ion (M⁺). The M+2 peak will be approximately 65% of the M⁺ peak, and the M+4 peak will be about 10%. Fragmentation will likely occur via α-cleavage, losing the ·CH₂Cl radical.[11][12][13]

Chemical Reactivity and Mechanistic Insights

The synthetic utility of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone stems from its two distinct electrophilic centers.

Caption: Key reactivity sites on 2-Chloro-1-(4-chloropyridin-2-yl)ethanone.

• α-Chloro Ketone Moiety: This is the more reactive site. The methylene carbon is highly electrophilic and susceptible to Sₙ2 reactions . This allows for the facile introduction of a wide range of nucleophiles (amines, thiols, alcohols, carbanions), making it an excellent precursor for building larger, more complex molecules. It is a classic substrate for the Hantzsch thiazole synthesis when reacted with thioamides, a cornerstone reaction in medicinal chemistry.

• 4-Chloro Pyridine Moiety: The chlorine atom at the C4 position is activated towards Nucleophilic Aromatic Substitution (SₙAr) . While less reactive than the α-chloro position, it can be displaced by strong nucleophiles, often requiring elevated temperatures.[14] This allows for sequential or orthogonal functionalization of the molecule, a highly desirable trait in combinatorial chemistry and library synthesis.

Applications in Research and Drug Development

This molecule is not an end-product but a strategic intermediate. Its value lies in its potential to rapidly generate libraries of compounds for screening.

• Scaffold for Kinase Inhibitors: The pyridine ring is a well-established "hinge-binding" motif in many FDA-approved kinase inhibitors. This compound allows for the elaboration of side chains at the 2- and 4-positions to target the ATP-binding pocket of various kinases.

• Synthesis of Fused Heterocycles: The dual reactivity can be exploited to construct fused ring systems like imidazo[1,2-a]pyridines or thieno[2,3-b]pyridines, which are privileged structures in drug discovery.[15]

• Agrochemicals: Chlorinated pyridine derivatives are prevalent in modern herbicides and fungicides. This building block provides a convenient entry point for the synthesis of novel crop protection agents.

Safety and Handling

Based on data for the compound and its close analogues, appropriate safety precautions are mandatory.[16]

Hazard Class	Statement	GHS Code
Skin Irritation	Causes skin irritation	H315
Eye Irritation	Causes serious eye irritation	H319
Target Organ Toxicity	May cause respiratory irritation	H335

• Personal Protective Equipment (PPE): Handle only in a well-ventilated fume hood. Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

• Handling: Avoid breathing dust, fumes, or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.

• Spill & Disposal: In case of a spill, absorb with an inert material and place in a suitable container for chemical waste. Dispose of in accordance with local, state, and federal regulations.

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An In-Depth Technical Guide to the Synthesis of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone: A Key Intermediate for Drug Discovery

Introduction: The Significance of α-Chloro Ketones in Medicinal Chemistry

α-Haloketones are pivotal building blocks in the synthesis of a diverse array of heterocyclic compounds, owing to their high reactivity and the ability to undergo selective transformations with various nucleophiles.[1] Among these, chlorinated acetophenones are extensively utilized as intermediates in the manufacturing of active pharmaceutical ingredients (APIs).[1] The title compound, 2-Chloro-1-(4-chloropyridin-2-yl)ethanone, is a structurally significant α-chloro ketone featuring a substituted pyridine ring. This moiety is a common scaffold in numerous therapeutic agents, and its halogenated derivatives are crucial for tuning the electronic and pharmacokinetic properties of drug candidates.[2] This guide provides a comprehensive overview of a plausible and robust synthetic pathway to 2-Chloro-1-(4-chloropyridin-2-yl)ethanone, designed for researchers, scientists, and professionals in the field of drug development. The methodologies presented herein are grounded in established organometallic and heterocyclic chemistry principles, ensuring a reliable and reproducible synthesis.

Physicochemical Properties of Key Compounds

A thorough understanding of the physical and chemical properties of the reactants and the final product is paramount for successful synthesis, purification, and handling.

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
4-Chloropyridine		C₅H₄ClN	113.54	-46[3]	166[3]
4-Chloropyridine-2-carbonitrile		C₆H₃ClN₂	138.56	36.5[4]	270.2 (Predicted)[4]
2-Chloro-1-(4-chloropyridin-2-yl)ethanone		C₇H₄Cl₂NO	190.02	Not available	Not available

Strategic Approach to Synthesis: A Multi-Step Pathway

The synthesis of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone can be strategically approached in a two-step sequence starting from commercially available 4-chloropyridine. This pathway involves the initial conversion of 4-chloropyridine to its corresponding 2-carbonitrile derivative, which then undergoes a Grignard reaction followed by hydrolysis to yield the target α-chloro ketone.

Caption: Overall synthetic strategy.

Part 1: Synthesis of the Key Intermediate: 4-Chloropyridine-2-carbonitrile

The introduction of a nitrile group at the 2-position of the 4-chloropyridine ring is a critical first step. This transformation can be efficiently achieved through a variety of methods, with one common approach being the reaction of the corresponding pyridine N-oxide with a cyanide source.

Mechanism of Cyanation via N-Oxide

The reaction proceeds through the formation of 4-chloropyridine N-oxide, which is then activated by an acylating agent (e.g., dimethylcarbamoyl chloride). This activation facilitates the nucleophilic attack of a cyanide source (e.g., trimethylsilyl cyanide) at the 2-position of the pyridine ring, followed by the elimination of the activating group to yield the desired 2-carbonitrile derivative.

Caption: Cyanation of 4-chloropyridine N-oxide.

Experimental Protocol: Synthesis of 4-Chloropyridine-2-carbonitrile

Materials:

• 4-Chloropyridine

• m-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (MgSO₄)

• N,N-Dimethylcarbamoyl chloride

• Trimethylsilyl cyanide (TMS-CN)

• Acetonitrile

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Saturated brine solution

Procedure:

Step 1a: Synthesis of 4-Chloropyridine N-oxide

• Dissolve 4-chloropyridine in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0 °C in an ice bath.

• Slowly add m-chloroperoxybenzoic acid (m-CPBA) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure to obtain 4-chloropyridine N-oxide.

Step 1b: Synthesis of 4-Chloropyridine-2-carbonitrile

• In a separate flask, mix 4-chloropyridine N-oxide and N,N-dimethylcarbamoyl chloride in acetonitrile.

• Slowly add trimethylsilyl cyanide dropwise to the reaction mixture at room temperature.

• Stir the reaction mixture for 18 hours at room temperature.

• After completion, dilute the mixture with ethyl acetate and wash with water.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and saturated brine solution.

• Dry the organic layer over magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield 4-chloro-2-cyanopyridine.

Part 2: Synthesis of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone

The conversion of the nitrile to the α-chloro ketone is the pivotal step in this synthesis. A robust method involves the use of a Grignard reagent to form an imine intermediate, which is subsequently hydrolyzed and chlorinated. A plausible route involves the reaction of a Grignard reagent derived from a suitable starting material with the nitrile.

Mechanism of Grignard Reaction with a Nitrile

The Grignard reagent, acting as a potent nucleophile, attacks the electrophilic carbon of the nitrile group. This addition reaction forms a magnesium salt of an imine. Subsequent acidic workup hydrolyzes the imine to a ketone. The α-chlorination can then be achieved using a suitable chlorinating agent.

Caption: Grignard reaction with a nitrile.

Experimental Protocol: Synthesis of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone

Materials:

• 4-Chloropyridine-2-carbonitrile

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Chloroacetonitrile or a suitable chloroacetyl source

• Iodine (catalytic amount)

• Dilute hydrochloric acid (HCl)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexanes

Procedure:

Step 2a: Preparation of the Grignard Reagent

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings and a small crystal of iodine.

• Add a small amount of anhydrous diethyl ether or THF to cover the magnesium.

• In the dropping funnel, prepare a solution of a suitable chloroalkyl halide (e.g., from chloroacetonitrile) in anhydrous ether.

• Add a small portion of the halide solution to the magnesium. The reaction should initiate, as indicated by bubbling and a change in color. If the reaction does not start, gentle heating may be applied.

• Once the reaction has initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Step 2b: Reaction with 4-Chloropyridine-2-carbonitrile

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Dissolve 4-chloropyridine-2-carbonitrile in anhydrous ether or THF and add it dropwise to the stirred Grignard solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

Step 2c: Workup and Purification

• Cool the reaction mixture to 0 °C and quench it by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

• Add dilute hydrochloric acid to dissolve the magnesium salts.

• Separate the organic layer and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with a saturated solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 2-Chloro-1-(4-chloropyridin-2-yl)ethanone.

Characterization of the Final Product

The structure and purity of the synthesized 2-Chloro-1-(4-chloropyridin-2-yl)ethanone should be confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect signals corresponding to the aromatic protons on the pyridine ring and a singlet for the methylene protons adjacent to the carbonyl and chlorine.

  • ¹³C NMR: Expect signals for the carbonyl carbon, the carbons of the pyridine ring, and the methylene carbon.

• Infrared (IR) Spectroscopy: A strong absorption band characteristic of the carbonyl (C=O) stretching vibration is expected around 1700-1720 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the calculated molecular weight, along with a characteristic isotopic pattern for the two chlorine atoms.

• Melting Point Analysis: A sharp melting point range will indicate the purity of the crystalline solid.

Applications in Drug Discovery and Development

The title compound, 2-Chloro-1-(4-chloropyridin-2-yl)ethanone, is a valuable intermediate for the synthesis of a wide range of biologically active molecules. The presence of the reactive α-chloro ketone functionality allows for facile introduction of various substituents through nucleophilic substitution reactions. This enables the rapid generation of libraries of compounds for screening in drug discovery programs.

The 4-chloropyridine moiety is a key structural feature in many pharmaceuticals, contributing to their binding affinity and pharmacokinetic profiles.[2] Derivatives of this compound could potentially be explored for their activities as:

• Enzyme inhibitors: The ketone functionality can interact with active sites of enzymes, and the pyridine ring can form key hydrogen bonding interactions.

• Receptor antagonists/agonists: The overall shape and electronic properties of molecules derived from this intermediate can be tailored to fit into the binding pockets of various receptors.

• Antimicrobial or Antiviral agents: The heterocyclic nature of the compound provides a scaffold that is often found in antimicrobial and antiviral drugs.

Conclusion

This technical guide has outlined a robust and logical synthetic pathway for the preparation of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone, a key intermediate with significant potential in medicinal chemistry. By providing a detailed, step-by-step protocol grounded in established chemical principles, this document serves as a valuable resource for researchers and scientists in the field of drug discovery and development. The strategic use of organometallic reagents and the careful control of reaction conditions are paramount to achieving a successful synthesis. The versatility of the final product as a scaffold for further chemical modification underscores its importance in the ongoing quest for novel therapeutic agents.

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An In-depth Technical Guide to the Reactivity of Alpha-Halo Ketones with Pyridine Rings

Abstract

The reaction between α-halo ketones and pyridines represents a cornerstone of heterocyclic and medicinal chemistry. This guide provides a comprehensive exploration of this critical transformation, primarily focusing on the nucleophilic substitution reaction that yields N-phenacylpyridinium salts and related structures. We will delve into the underlying SN2 mechanism, dissect the key factors that govern reaction kinetics and outcomes, and present a validated, step-by-step experimental protocol. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights to bridge theoretical understanding with practical laboratory application. We will explore the causality behind experimental choices, common side reactions, and the significant role of the resulting pyridinium scaffolds in modern drug discovery, from covalent inhibitors to advanced synthetic intermediates.

Introduction: The Strategic Importance in Drug Development

Alpha-halo ketones are a class of highly reactive organic compounds characterized by a halogen atom positioned on the carbon adjacent to a carbonyl group. This unique structural arrangement makes the α-carbon exceptionally electrophilic and susceptible to nucleophilic attack. Pyridine and its derivatives, as nitrogenous heteroaromatics, are excellent nucleophiles that readily react with α-halo ketones to form quaternary pyridinium salts.

These pyridinium salt structures are not merely synthetic curiosities; they are privileged scaffolds found in numerous natural products and bioactive pharmaceuticals.[1] Their applications in drug development are vast and varied:

• Synthetic Intermediates: Pyridinium salts are stable, crystalline solids that serve as crucial precursors for more complex molecules. For instance, they are the key starting materials in the Kröhnke pyridine synthesis, a powerful method for creating highly substituted pyridines.[2]

• Bioactive Agents: The pyridinium motif itself imparts valuable pharmacological properties, including antimicrobial, anticancer, and anticholinesterase activities.[1][3][4]

• Covalent Modifiers: The reactive nature of the parent α-halo ketone is harnessed in the design of targeted covalent inhibitors (TCIs), where the ketone acts as a "warhead" that forms a permanent bond with a specific nucleophilic residue (like cysteine) in a target protein.[5][6]

Understanding the fundamentals of this reaction is therefore paramount for professionals engaged in the synthesis of novel chemical entities.

The Core Reaction: Mechanism of N-Alkylation

The reaction of an α-halo ketone with a pyridine proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.[7][8] The lone pair of electrons on the pyridine's nitrogen atom acts as the nucleophile, attacking the electron-deficient α-carbon and displacing the halide leaving group in a single, concerted step.

Several factors contribute to the high facility of this SN2 reaction:

• Inductive Effect: The adjacent carbonyl group exerts a powerful electron-withdrawing inductive effect, which polarizes the carbon-halogen bond and increases the partial positive charge on the α-carbon, making it a prime target for nucleophiles.[9]

• Transition State Stabilization: The carbonyl group helps to delocalize the developing negative charge in the trigonal bipyramidal transition state, lowering the activation energy of the reaction.[7] This orbital overlap is a key reason why α-halo ketones are significantly more reactive towards SN2 displacement than their corresponding alkyl halides.[9]

SN1 reactions are highly unfavorable for these substrates because the resulting α-carbonyl carbocation is destabilized by the proximity of the electron-deficient carbonyl carbon.[8]

Caption: A typical workflow for pyridinium salt synthesis.

Step-by-Step Methodology: Synthesis of 1-Phenacylpyridinium Bromide

Disclaimer: This protocol must be performed by trained personnel in a certified chemical laboratory with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. 2-Bromoacetophenone is a lachrymator and should be handled in a fume hood.

Materials & Reagents:

• 2-Bromoacetophenone (phenacyl bromide), (1.99 g, 10.0 mmol)

• Pyridine (0.87 g, 0.90 mL, 11.0 mmol, 1.1 eq)

• Acetone (ACS grade, ~50 mL)

• Diethyl ether (for washing)

• Ethanol (for recrystallization)

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-bromoacetophenone (10.0 mmol) in 20 mL of acetone.

• Reagent Addition: In a separate vial, measure pyridine (11.0 mmol) and dilute with 5 mL of acetone. Add the pyridine solution dropwise to the stirring ketone solution over 5 minutes at room temperature.

  • Causality Insight: Adding the pyridine solution dropwise helps to control any potential exotherm. Using a slight excess (1.1 eq) of the nucleophile ensures the complete consumption of the limiting electrophile. Acetone is chosen as the ideal polar aprotic solvent to facilitate the SN2 reaction. [10]3. Reaction and Precipitation: Almost immediately upon addition, a white precipitate of the pyridinium salt will begin to form. Allow the reaction to stir at room temperature for 1-2 hours to ensure completion.

• Isolation: Isolate the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake sequentially with two small portions of cold acetone (~10 mL each) and then with diethyl ether (20 mL) to remove any unreacted starting materials.

  • Causality Insight: Washing with cold acetone minimizes product loss, as the salt has some solubility in hot acetone. The ether wash is excellent for removing non-polar impurities and helps to dry the solid.

• Purification and Drying: The product is often of high purity directly from filtration. For exacting applications, the white solid can be recrystallized from hot ethanol. Dry the final product under vacuum to yield 1-phenacylpyridinium bromide as a white crystalline solid.

Self-Validation through Characterization:

• Yield: Typically >90%.

• Melting Point: Compare with literature values.

• ¹H NMR (DMSO-d₆): Expect characteristic peaks for the pyridinium protons (downfield, ~8.2-9.2 ppm), the methylene protons (-CH₂-, singlet, ~6.0-6.3 ppm), and the phenyl protons (~7.6-8.1 ppm). [11]* ¹³C NMR: Confirm the presence of the carbonyl carbon (~192 ppm), the methylene carbon (~67 ppm), and the aromatic carbons. [12]* HRMS (ESI+): Calculate the exact mass of the cation [C₁₃H₁₂NO]⁺ and compare it to the observed value.

Common Side Reactions and Applications

Elimination Reactions

While substitution is dominant, elimination (E2) can become a competing pathway, especially if a sterically hindered or strong base is used instead of pyridine. [13]Pyridine itself is generally not basic enough to promote significant elimination with α-halo ketones. However, after forming the pyridinium salt, the product can be intentionally treated with a hindered base (like pyridine itself, at high temperatures) to induce E2 elimination, forming an α,β-unsaturated ketone—a synthetically valuable transformation. [13][14]

The Kröhnke Pyridine Synthesis

The N-phenacylpyridinium salt is a key intermediate in the Kröhnke synthesis. [2]In this reaction, the pyridinium salt first forms a pyridinium ylide upon treatment with a base. This ylide then acts as a nucleophile in a Michael addition with an α,β-unsaturated carbonyl compound. Subsequent cyclization and elimination of pyridine, driven by the addition of ammonium acetate, yields a highly substituted pyridine ring. This powerful multi-component reaction is a testament to the synthetic utility of the initial N-alkylation product. [2][15]

Conclusion

The reaction of α-halo ketones with pyridine rings is a robust, high-yielding, and mechanistically well-understood transformation that is fundamental to organic synthesis. Its reliability and the versatility of the resulting pyridinium salt products make it an indispensable tool in the arsenal of medicinal and materials chemists. By carefully selecting the substrates, leaving group, and solvent, researchers can precisely control the reaction to efficiently generate key intermediates for complex molecule synthesis, develop novel bioactive agents, and design targeted covalent therapeutics. This guide provides the foundational knowledge and practical insights necessary for the successful application of this pivotal reaction in a professional drug development setting.

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Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of 2-Amino-4-(4-chloropyridin-2-yl)thiazole via Hantzsch Condensation

Abstract and Introduction

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of clinically approved drugs and biologically active compounds.[1][2] Its versatile binding properties and synthetic accessibility have established it as a critical pharmacophore in the development of agents with anticancer, antimicrobial, anti-inflammatory, and antioxidant activities.[3][4][5] Notable drugs incorporating this moiety include the kinase inhibitor Dasatinib and the PI3Kα inhibitor Alpelisib.[4]

This application note provides an in-depth, field-proven guide for the synthesis of a specific, high-value building block: 2-Amino-4-(4-chloropyridin-2-yl)thiazole . The synthesis is achieved through the classic Hantzsch thiazole synthesis, a robust and reliable condensation reaction between an α-haloketone and a thiourea-containing reactant.[6][7] We will delve into the mechanistic underpinnings of this reaction, provide a detailed, step-by-step experimental protocol, outline characterization methods, and discuss safety and application considerations, empowering researchers to confidently and efficiently synthesize this key intermediate for drug discovery programs.

Scientific Principle: The Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis, first described in 1887, is the archetypal method for constructing the thiazole ring.[7] The reaction proceeds by the condensation of an α-halocarbonyl compound, in this case, 2-Chloro-1-(4-chloropyridin-2-yl)ethanone, with a thioamide. Thiourea serves as a highly effective and economical source of the thioamide functionality.[8]

The mechanism is a well-established, multi-step process:

• Nucleophilic Attack (S-Alkylation): The reaction initiates with the highly nucleophilic sulfur atom of thiourea attacking the electrophilic α-carbon of the haloketone. This is a classic SN2 displacement of the chloride, forming an isothiouronium salt intermediate.[8][9]

• Intramolecular Cyclization: The amino group of the intermediate then acts as an intramolecular nucleophile, attacking the carbonyl carbon. This step forms a five-membered heterocyclic intermediate, a hydroxythiazoline.

• Dehydration: The final step is an acid-catalyzed dehydration of the hydroxythiazoline intermediate. The elimination of a water molecule results in the formation of a stable aromatic thiazole ring, yielding the final 2-aminothiazole product.[7]

The overall transformation is highly efficient and provides a direct route to substituted 2-aminothiazoles.

Caption: Figure 1: Hantzsch 2-Aminothiazole Synthesis Mechanism.

Experimental Protocol

This protocol is designed as a self-validating system. Adherence to the described stoichiometry, conditions, and work-up procedures should reliably yield the target compound in high purity.

Materials and Equipment

Reagents & Solvents	Grade	Supplier	Notes
2-Chloro-1-(4-chloropyridin-2-yl)ethanone	≥97% Purity	Commercial	Corrosive, lachrymator. Handle in a fume hood.
Thiourea (CH₄N₂S)	≥99% Purity	Commercial	Toxic, suspected carcinogen and reproductive hazard.[10][11]
Ethanol (EtOH), Anhydrous	ACS Grade	Commercial
Sodium Bicarbonate (NaHCO₃)	ACS Grade	Commercial	For neutralization.
Deionized Water (H₂O)	High Purity	In-house
Celite® or Filter Aid	N/A	Commercial	Optional, for clarifying hot filtration during recrystallization.

Equipment	Specification
Round-bottom flask (100 mL)	24/40 ground glass joint
Reflux condenser	24/40 ground glass joint
Magnetic stirrer with heating mantle
Magnetic stir bar	Teflon-coated
Buchner funnel and filter flask	Sized for expected product volume
Whatman filter paper	Grade 1
Beakers and Erlenmeyer flasks	Various sizes
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄
Melting point apparatus
Rotary evaporator

Critical Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile is suitable), and splash-proof safety goggles.

• Fume Hood: Both 2-Chloro-1-(4-chloropyridin-2-yl)ethanone and thiourea must be handled in a certified chemical fume hood.[11][12] The α-haloketone is a potent lachrymator and skin irritant.[12] Thiourea is classified as a hazardous substance, with potential carcinogenic and reproductive effects.[10]

• Waste Disposal: Dispose of all chemical waste, including solvent filtrates, according to institutional and local regulations. Contaminated glassware should be rinsed with an appropriate solvent in the fume hood before washing.

Step-by-Step Synthesis Procedure

Caption: Figure 2: Step-by-step experimental workflow diagram.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-Chloro-1-(4-chloropyridin-2-yl)ethanone (e.g., 5.00 g, 1.0 equiv). Add anhydrous ethanol (e.g., 50 mL).

• Addition of Thiourea: While stirring, add thiourea (1.05 equiv). A slight molar excess of thiourea ensures complete consumption of the limiting α-haloketone.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78 °C) using a heating mantle.[13] The reaction is typically complete within 2-4 hours.

  • Causality Insight: Heating to reflux in ethanol provides the necessary activation energy for the reaction to proceed at a practical rate while the solvent choice ensures both reactants remain in solution.[14]

• Monitoring the Reaction: Progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as 50% ethyl acetate in hexanes. The disappearance of the α-haloketone spot indicates reaction completion.

• Isolation: After completion, cool the reaction mixture to room temperature, then place it in an ice-water bath for 30 minutes. The product hydrohalide salt will often precipitate.

• Neutralization and Filtration: Slowly add saturated aqueous sodium bicarbonate (NaHCO₃) solution to the cold slurry until the pH is neutral (~7-8). This converts the product salt to the free base, which is less soluble. Collect the resulting solid precipitate by vacuum filtration using a Buchner funnel.

  • Causality Insight: Neutralization is critical for maximizing the yield of the isolated free amine, which is typically the desired form for subsequent reactions.

• Washing: Wash the filter cake sequentially with cold deionized water (2 x 20 mL) and then a small amount of cold ethanol (1 x 10 mL) to remove residual salts and impurities.

• Purification (If Necessary): The crude product is often of high purity. If required, recrystallize from an ethanol/water mixture. Dissolve the crude solid in a minimum amount of hot ethanol, and add hot water dropwise until turbidity persists. Allow to cool slowly to room temperature, then in an ice bath to maximize crystal formation. Filter and dry as before.

• Drying: Dry the purified solid under vacuum at 40-50 °C to a constant weight.

Characterization and Data

The final product, 2-Amino-4-(4-chloropyridin-2-yl)thiazole , should be an off-white to pale yellow solid.[14] The following table summarizes the expected analytical data for structural confirmation.

Analysis Technique	Expected Result / Key Signals
Melting Point	A sharp melting point is indicative of high purity. (Literature values for similar compounds are often in the 170-190 °C range).[14]
¹H NMR (DMSO-d₆)	δ ~8.5 (d, 1H, Pyridine-H6), δ ~7.9 (d, 1H, Pyridine-H3), δ ~7.5 (dd, 1H, Pyridine-H5), δ ~7.3 (s, 2H, -NH₂, exchangeable with D₂O), δ ~7.1 (s, 1H, Thiazole-H5).[14]
¹³C NMR (DMSO-d₆)	δ ~168 (C-NH₂), δ ~151 (Ar-C), δ ~149 (Ar-C), δ ~147 (Ar-C), δ ~145 (Ar-C), δ ~122 (Ar-CH), δ ~120 (Ar-CH), δ ~105 (Thiazole-CH). (Approximate shifts).
Mass Spec (ESI+)	m/z = [M+H]⁺ corresponding to the molecular formula C₈H₆ClN₃S.
FT-IR (KBr, cm⁻¹)	~3450-3250 (N-H stretch, primary amine), ~3100 (Ar C-H stretch), ~1620 (N-H bend), ~1540 (Ar C=C/C=N stretch), ~670 (C-S stretch).[14]

Applications in Drug Development

The synthesized 2-Amino-4-(4-chloropyridin-2-yl)thiazole is not an end-product but a versatile intermediate. The primary amino group at the 2-position of the thiazole ring is a key functional handle for further chemical modification. It can readily undergo reactions such as:

• Acylation to form amides.

• Sulfonylation to form sulfonamides.

• Reductive amination.

• Buchwald-Hartwig or Ullmann coupling to form substituted amines.

These transformations allow for the rapid generation of diverse compound libraries, which is a fundamental strategy in lead optimization for drug discovery. The presence of the chloropyridine moiety offers an additional site for modification, for instance, through Suzuki or other cross-coupling reactions, further enhancing the structural diversity achievable from this single building block.

References

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• A mild one-pot synthesis of 2-iminothiazolines from thioureas and 1-bromo-1-nitroalkenes. (2021, January 8). Retrieved from [Link]

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• Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. (n.d.). MDPI. Retrieved from [Link]

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• 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

• Zaware, B. H., et al. (2009). Kinetics of a Reaction of 3-Chloroacetylacetone with Thioureas. JOCPR. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Thiourea. Retrieved from [Link]

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Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone

Introduction: Navigating Chemoselectivity in a Dihalogenated Pyridine Ketone

The functionalization of heteroaromatic scaffolds is a cornerstone of modern drug discovery and materials science. Among these, the pyridine nucleus is a privileged structure, present in numerous FDA-approved drugs. 2-Chloro-1-(4-chloropyridin-2-yl)ethanone presents a unique and compelling challenge for synthetic chemists. This substrate contains two distinct carbon-chlorine bonds with differential reactivity: an sp²-hybridized C-Cl bond at the 4-position of the electron-deficient pyridine ring, and an sp³-hybridized α-chloro ketone moiety. This duality makes it an intriguing substrate for palladium-catalyzed cross-coupling reactions, where achieving high chemoselectivity is paramount.

This guide provides a comprehensive overview of the mechanistic principles and practical protocols for the selective functionalization of the C4-Cl bond on the pyridine ring of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone. We will explore three of the most powerful cross-coupling reactions in the synthetic chemist's toolkit: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions. The causality behind the choice of catalysts, ligands, and reaction conditions will be explained to empower researchers to not only apply these protocols but also to adapt them for novel applications.

Part 1: The Challenge of Chemoselectivity

The primary challenge in the cross-coupling of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone is directing the palladium catalyst to selectively activate one C-Cl bond over the other.

• C4-Cl (Aryl Chloride): The C-Cl bond on a pyridine ring is generally less reactive in palladium-catalyzed reactions than the corresponding C-Br or C-I bonds.[1] However, the electron-deficient nature of the pyridine ring enhances its susceptibility to oxidative addition compared to electron-rich chloroarenes. Within dichloropyridines, the reactivity is position-dependent; halides adjacent to the nitrogen (C2 or C6) are typically more reactive.[2][3] Therefore, the C4-Cl bond is the less activated of the two possible positions on a dichloropyridine but is a viable handle for cross-coupling with modern, highly active catalyst systems.

• α-Chloro Ketone: This moiety is highly susceptible to nucleophilic substitution. In the context of palladium catalysis, it can also undergo oxidative addition to form a palladium enolate, leading to α-arylation.[4][5] This pathway competes directly with the desired coupling at the pyridine C4-position.

Achieving selectivity for the C4-Cl bond hinges on using a catalyst system that favors oxidative addition into an aryl C-Cl bond over the aliphatic one and outpaces background nucleophilic substitution at the α-position. This is typically achieved by employing bulky, electron-rich phosphine ligands that promote the desired catalytic cycle on the aromatic ring.[6][7]

Part 2: Strategic Application of Core Cross-Coupling Reactions

The following sections detail the application of Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings for the selective functionalization of the C4-position. The protocols provided are starting points and may require optimization depending on the specific coupling partner.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a versatile and widely used method for forming carbon-carbon bonds between an organoboron species and an organic halide.[8] Its tolerance of a wide range of functional groups and the commercial availability of numerous boronic acids make it a first-choice reaction for library synthesis and lead optimization.

Mechanistic Rationale: The key to successfully coupling chloroarenes is the use of palladium precatalysts paired with sterically hindered and electron-donating ligands.[6][9] Ligands such as SPhos, XPhos, or RuPhos accelerate the rate-limiting oxidative addition step of Pd(0) into the C4-Cl bond. A base is required to activate the boronic acid, facilitating the transmetalation step.[10][11]

Workflow for Suzuki-Miyaura Coupling Optimization

Caption: Optimization workflow for Suzuki-Miyaura coupling.

Protocol 2.1.1: General Procedure for Suzuki-Miyaura Coupling

• Materials:

  • 2-Chloro-1-(4-chloropyridin-2-yl)ethanone

  • Arylboronic acid (or pinacol ester)

  • Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) or XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Potassium carbonate (K₂CO₃) or Potassium phosphate tribasic (K₃PO₄)

  • Anhydrous, degassed solvent: 1,4-Dioxane or Toluene/Water mixture (e.g., 10:1)

  • Schlenk flask or microwave vial, magnetic stirrer, inert atmosphere (Nitrogen or Argon)

• Step-by-Step Protocol:

  • To a dry Schlenk flask under an inert atmosphere, add 2-Chloro-1-(4-chloropyridin-2-yl)ethanone (1.0 eq), the arylboronic acid (1.2 eq), and the base (K₃PO₄, 2.0 eq).

  • In a separate vial, prepare the catalyst premix by dissolving the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4.4 mol%) in a small amount of the reaction solvent. Stir for 5-10 minutes.

  • Add the catalyst premix to the Schlenk flask containing the reagents.

  • Add the remaining degassed solvent (to achieve a substrate concentration of ~0.1 M).

  • Seal the flask and heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 4-24 hours.

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Parameter	Recommended Condition	Rationale
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃ (1-3 mol%)	Common, air-stable Pd(II) and Pd(0) sources that form the active Pd(0) catalyst in situ.[12]
Ligand	SPhos, XPhos, RuPhos (1.1-1.2 eq to Pd)	Bulky, electron-rich biarylphosphine ligands are essential for activating the inert C-Cl bond.[6][13]
Base	K₃PO₄, K₂CO₃, Cs₂CO₃ (2-3 eq)	Activates the boronic acid for transmetalation; stronger bases are often needed for less reactive chlorides.
Solvent	1,4-Dioxane, Toluene/H₂O, 2-MeTHF	Aprotic polar solvents are generally effective. A small amount of water can sometimes accelerate the reaction.
Temperature	80-120 °C	Thermal energy is required to overcome the activation barrier for oxidative addition of the C-Cl bond.

Buchwald-Hartwig Amination: Constructing C(sp²)-N Bonds

The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds, a critical transformation in the synthesis of pharmaceuticals.[14] This reaction couples an aryl halide with a primary or secondary amine.

Mechanistic Rationale: Similar to the Suzuki coupling, this reaction relies on a Pd(0)/phosphine catalyst system. The catalytic cycle involves oxidative addition, coordination of the amine, deprotonation by the base to form a palladium amido complex, and finally, reductive elimination to form the C-N bond and regenerate the Pd(0) catalyst. The choice of ligand is crucial and often dictates the scope of amines that can be coupled.[15]

Protocol 2.2.1: General Procedure for Buchwald-Hartwig Amination

• Materials:

  • 2-Chloro-1-(4-chloropyridin-2-yl)ethanone

  • Primary or secondary amine

  • Pd₂(dba)₃

  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) or a suitable biarylphosphine ligand

  • Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃)

  • Anhydrous, degassed solvent: Toluene or 1,4-Dioxane

• Step-by-Step Protocol:

  • To a dry Schlenk flask under an inert atmosphere, add the palladium precatalyst (Pd₂(dba)₃, 2 mol%), the ligand (Xantphos, 5 mol%), and the base (NaOtBu, 1.4 eq).

  • Add the solvent (Toluene) and stir for 5 minutes.

  • Add 2-Chloro-1-(4-chloropyridin-2-yl)ethanone (1.0 eq) and the amine (1.2 eq).

  • Seal the flask and heat the reaction mixture to 90-110 °C.

  • Monitor the reaction progress. Upon completion (typically 6-24 hours), cool to room temperature.

  • Quench the reaction carefully with saturated aqueous ammonium chloride (NH₄Cl).

  • Extract with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify by column chromatography.

Parameter	Recommended Condition	Rationale
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂ (1-4 mol%)	Standard precatalysts for C-N coupling.
Ligand	Xantphos, Biaryl Phosphines (e.g., RuPhos)	The ligand's bite angle and steric bulk are critical for promoting reductive elimination.
Base	NaOtBu, K₃PO₄, Cs₂CO₃ (1.4-2.5 eq)	A strong, non-nucleophilic base is required to deprotonate the amine without competing side reactions.
Solvent	Toluene, Dioxane	Anhydrous, aprotic solvents are necessary as the base is moisture-sensitive.
Temperature	90-110 °C	Required for efficient oxidative addition and reductive elimination steps.

Sonogashira Coupling: Introducing C(sp) Scaffolds

The Sonogashira coupling reaction is the premier method for coupling terminal alkynes with aryl or vinyl halides, providing access to conjugated enynes and arylalkynes.[16] This reaction is distinguished by its use of a dual catalyst system: a palladium complex and a copper(I) salt cocatalyst.[17]

Mechanistic Rationale: The reaction proceeds via two interconnected catalytic cycles. The palladium cycle is similar to other cross-couplings (oxidative addition, reductive elimination). The copper cycle involves the formation of a copper(I) acetylide species, which then participates in the transmetalation step with the arylpalladium(II) complex.[18] Copper-free versions exist but often require higher temperatures or more specialized ligands.

Generalized Catalytic Cycle for Pd-Catalyzed Cross-Coupling

Caption: Generalized catalytic cycle for cross-coupling reactions.

Protocol 2.3.1: General Procedure for Sonogashira Coupling

• Materials:

  • 2-Chloro-1-(4-chloropyridin-2-yl)ethanone

  • Terminal alkyne

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

  • Copper(I) iodide (CuI)

  • A base: Triethylamine (TEA) or Diisopropylamine (DIPA)

  • Anhydrous, degassed solvent: Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Step-by-Step Protocol:

  • To a dry Schlenk flask under an inert atmosphere, add 2-Chloro-1-(4-chloropyridin-2-yl)ethanone (1.0 eq), Pd(PPh₃)₂Cl₂ (3 mol%), and CuI (5 mol%).

  • Add the anhydrous, degassed solvent (e.g., THF).

  • Add the base (TEA, 3.0 eq) followed by the terminal alkyne (1.3 eq) via syringe.

  • Stir the reaction at room temperature or heat gently (40-60 °C) if necessary.

  • Monitor the reaction by TLC or LC-MS. The formation of a salt (triethylammonium chloride) precipitate is often observed.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove salts and catalyst residues, washing with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography.

Parameter	Recommended Condition	Rationale
Palladium Catalyst	Pd(PPh₃)₂Cl₂, Pd(OAc)₂/PPh₃ (2-5 mol%)	Standard, commercially available catalysts effective for Sonogashira couplings.
Copper Co-catalyst	CuI (3-10 mol%)	Accelerates the reaction by forming a copper acetylide, enabling mild reaction conditions.[17]
Base	TEA, DIPA (2-3 eq)	Acts as both the base to deprotonate the alkyne and often as a solvent or co-solvent.
Solvent	THF, DMF	Polar aprotic solvents that can dissolve both the organic substrates and the amine base.
Temperature	25-60 °C	The copper co-catalyst allows for significantly milder conditions compared to other C-Cl couplings.

Part 3: Safety and Troubleshooting

Safety Precautions:

• Palladium catalysts, ligands (especially phosphines), and strong bases (like NaOtBu) are hazardous. Handle them in a fume hood wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Many organic solvents are flammable and volatile. Work in a well-ventilated area away from ignition sources.

• Reactions under an inert atmosphere require proper handling of Schlenk lines or glove boxes. Ensure glassware is free of defects.

Troubleshooting Guide:

Issue	Possible Cause	Suggested Solution
No or Low Conversion	Inactive catalyst; Insufficient temperature; Poor quality reagents.	Use a fresh bottle of palladium precatalyst and ligand. Ensure solvents are anhydrous and properly degassed. Increase reaction temperature in 10 °C increments.
Formation of Side Products	Reaction at the α-chloro ketone; Protodeboronation (Suzuki); Homocoupling of alkyne (Sonogashira).	For Suzuki, use a milder base (e.g., K₂CO₃) or shorter reaction times. For Sonogashira, ensure a strictly oxygen-free environment to prevent alkyne homocoupling. If α-arylation is an issue, consider alternative ligands or lower temperatures.
Difficult Purification	Lingering catalyst residues; Similar polarity of product and starting material.	Filter the crude reaction mixture through a pad of Celite before concentration. Use a different solvent system for column chromatography or consider alternative purification methods like preparative HPLC.

References

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. ResearchGate. [Link]

• Powers, D. C., et al. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Journal of the American Chemical Society. [Link]

• Shaheen, S., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Molecules. [Link]

• Palladium-Catalysed Cross-Coupling Reactions Controlled by Noncovalent Zn···N Interactions. ResearchGate. [Link]

• Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes. ResearchGate. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Mhlongo, N. N., et al. (2021). Ferrocenylimine Palladium (II) Complexes: Synthesis, Characterization and Application in Mizoroki-Heck and Suzuki-Miyaura Cross-Coupling Reactions. Molecules. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. [Link]

• ACS Fall 2025. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. [Link]

• Culkin, D. A., & Hartwig, J. F. (2003). Palladium-Catalyzed α-Arylation of Esters with Chloroarenes. Organic Letters. [Link]

• Chem Help ASAP. (2020). Palladium coupling catalyst activation. YouTube. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition. [Link]

• Comins, D. L., et al. (2003). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. [Link]

• Powers, D. C., et al. (2022). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. National Institutes of Health. [Link]

• Palladium‐catalyzed cross‐coupling reaction between 2‐chloropyridines.... ResearchGate. [Link]

• Hartwig, J. F. (2008). Palladium-Catalyzed α-Arylation of Carbonyl Compounds and Nitriles. Accounts of Chemical Research. [Link]

• Gucky, T., et al. (2009). The synthesis and microbiological activity of new 4-chloropyridin-2-yl derivatives. Heterocycles. [Link]

• Powers, D. C., et al. (2022). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. ACS Catalysis. [Link]

• Tye, J. W., & Widenhoefer, R. A. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Acta Crystallographica Section E. [Link]

• Wang, C., et al. (2022). Palladium-catalyzed chemoselective direct α-arylation of carbonyl compounds with chloroaryl triflates at the C–Cl site. Chemical Science. [Link]

• Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes. ResearchGate. [Link]

• Fairlamb, I. J. S., et al. (2021). A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene. Journal of the American Chemical Society. [Link]

• Trust, T. I., et al. (2022). Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand. ChemRxiv. [Link]

• Progress in the Palladium‐Catalyzed α‐Arylation of Ketones with Chloroarenes. ResearchGate. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Rostami, A., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Medicinal Chemistry. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Application of Palladium Based Precatalytic Systems in the Suzuki‐Miyaura Cross‐Coupling Reactions of Chloro‐Heterocycles. ResearchGate. [Link]

• Almond-Thynne, J., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society. [Link]

• (i) 2-Bromo-1-(4-chlorophenyl)ethanone or.... ResearchGate. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. ResearchGate. [Link]

• Lundgren, R. J., et al. (2010). Ligand-dependent site-selective Suzuki cross-coupling of 3,5-dichloropyridazines. Organic Letters. [Link]

• Sonogashira Coupling. Books Gateway. [Link]

• 2-Chloro-1-(4,5,6,7-tetrahydrothieno[3,2-c]pyridin-5-yl)ethanone. National Institutes of Health. [Link]

• Myers, A. The Suzuki Reaction. Chem 115. [Link]

• MH Chem. (2022). Suzuki Coupling Mechanism. YouTube. [Link]

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Application Note: Accelerating Drug Discovery with Microwave-Assisted Synthesis of Imidazo[1,2-a]pyridine Scaffolds

Utilizing 2-Chloro-1-(4-chloropyridin-2-yl)ethanone as a Versatile Building Block

Introduction: The Need for Speed in Heterocyclic Chemistry

Nitrogen-containing heterocycles are foundational scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents, from antiviral to anti-cancer drugs.[1][2] The imidazo[1,2-a]pyridine core, in particular, is a "privileged structure" found in a wide array of biologically active compounds.[3][4] However, traditional synthetic methods often involve lengthy reaction times, harsh conditions, and significant byproduct formation, creating bottlenecks in the drug discovery pipeline.

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, addressing these challenges by offering a greener, more efficient path to complex molecules.[5][6] By utilizing microwave energy for direct, instantaneous heating of polar molecules, MAOS dramatically accelerates reaction rates, often reducing multi-hour processes to mere minutes.[7][8][9] This application note provides a detailed protocol and scientific rationale for the rapid synthesis of a novel substituted imidazo[1,2-a]pyridine using 2-Chloro-1-(4-chloropyridin-2-yl)ethanone as a key precursor, demonstrating the power and precision of microwave chemistry.

The Science Behind Microwave-Assisted Synthesis

Conventional heating relies on conduction and convection, transferring thermal energy slowly and often unevenly from an external source through the vessel walls into the reaction mixture. In contrast, microwave synthesis employs dielectric heating.[10] Microwaves, a form of electromagnetic radiation, interact directly with polar molecules and ions within the reaction mixture, causing them to rapidly oscillate and rotate.[7] This molecular friction generates intense, uniform heat throughout the bulk of the solution. This mechanism provides several key advantages:

• Rapid Heating: Temperatures that would take hours to reach via conventional reflux can be achieved in seconds.[11]

• Enhanced Reaction Rates: The ability to safely superheat solvents in sealed vessels far beyond their atmospheric boiling points leads to dramatic rate accelerations.[8]

• Improved Yields and Purity: The rapid and uniform heating minimizes the formation of thermal degradation byproducts, often resulting in cleaner reactions and higher isolated yields.[5][12]

• Reproducibility: Modern microwave reactors with precise temperature and pressure controls eliminate the variability of oil baths and heating mantles, ensuring high reproducibility.[11]

Featured Synthesis: 7-chloro-2-(4-chloropyridin-2-yl)imidazo[1,2-a]pyridine

This protocol details the one-pot synthesis of a novel imidazo[1,2-a]pyridine derivative via the condensation of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone with 2-amino-4-chloropyridine. The α-haloketone structure of the starting material makes it an excellent electrophile for this type of cyclization.[13]

Reaction Mechanism

The synthesis proceeds via a well-established pathway for imidazo[1,2-a]pyridine formation. The causality of the reaction is a two-step process:

• Initial Alkylation (SN2 Reaction): The nucleophilic exocyclic nitrogen of 2-amino-4-chloropyridine attacks the electrophilic carbon of the chloromethyl group on 2-Chloro-1-(4-chloropyridin-2-yl)ethanone, displacing the chloride ion.

• Intramolecular Cyclization & Dehydration: The endocyclic pyridine nitrogen then performs a nucleophilic attack on the carbonyl carbon, forming a cyclic hemiaminal intermediate. Subsequent dehydration yields the aromatic imidazo[1,2-a]pyridine ring system.

Caption: Reaction mechanism for imidazo[1,2-a]pyridine synthesis.

Experimental Protocol

This protocol is designed for a dedicated laboratory microwave reactor equipped with temperature and pressure sensors. Domestic microwave ovens should never be used for chemical synthesis due to the risk of explosion and radiation leakage.[14]

Table 1: Reagents and Materials

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Mass/Volume
2-Chloro-1-(4-chloropyridin-2-yl)ethanone	192.03	1.0	192 mg
2-Amino-4-chloropyridine	128.56	1.1	141 mg
Sodium Bicarbonate (NaHCO₃)	84.01	1.5	126 mg
Ethanol (Absolute)	46.07	-	4.0 mL
10 mL Microwave Process Vial & Stir Bar	-	-	1

Experimental Workflow Diagram

Caption: General workflow for microwave-assisted synthesis.

Step-by-Step Methodology:

• Vessel Preparation: To a 10 mL microwave process vial equipped with a magnetic stir bar, add 2-Chloro-1-(4-chloropyridin-2-yl)ethanone (192 mg, 1.0 mmol), 2-amino-4-chloropyridine (141 mg, 1.1 mmol), and sodium bicarbonate (126 mg, 1.5 mmol). The bicarbonate acts as a mild base to neutralize the HCl formed during the reaction.

• Solvent Addition: Add 4.0 mL of absolute ethanol. The vial should not be more than 2/3 full to safely accommodate potential pressure increases.[15]

• Sealing: Securely cap the vial using a purpose-built crimper. Ensure the seal is tight to prevent solvent leakage at elevated pressures.

• Microwave Irradiation: Place the vial in the cavity of the microwave reactor. Set the reaction parameters as detailed in Table 2.

Table 2: Microwave Reactor Parameters

Parameter	Value	Rationale
Reaction Temperature	140 °C	Provides sufficient thermal energy to overcome activation barriers while minimizing decomposition.
Hold Time	15 minutes	Significantly reduced from typical multi-hour conventional reflux.
Power	300 W (Dynamic)	The instrument will modulate power to maintain the target temperature.
Stirring	High	Ensures homogeneous heating and mixing of reagents.
Pre-Stirring	15 seconds	Ensures the mixture is homogeneous before irradiation begins.
Cooling	On (Forced air/N₂ stream post-run)	Rapid cooling quenches the reaction and allows for safe handling of the pressurized vessel.[16]

• Self-Validation & Monitoring: For optimization, initial runs can be paused at 5-minute intervals to withdraw an aliquot for Thin Layer Chromatography (TLC) or LC-MS analysis to monitor the consumption of the starting materials.[17]

• Work-up and Isolation: After the reaction is complete and the vessel has cooled to below 50 °C, carefully uncap the vial in a fume hood. Pour the reaction mixture into 25 mL of cold deionized water. The crude product should precipitate as a solid.

• Purification: Collect the solid by vacuum filtration, washing with cold water (2 x 10 mL). The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the pure 7-chloro-2-(4-chloropyridin-2-yl)imidazo[1,2-a]pyridine.

Safety is Paramount: Essential Protocols for Microwave Chemistry

The high temperatures and pressures generated in microwave synthesis demand strict adherence to safety protocols.

• Dedicated Equipment: Only use laboratory microwave reactors designed for chemical synthesis. These units have reinforced cavities, pressure venting technology, and accurate temperature sensors.[14]

• Vessel Integrity: Always inspect microwave vials for cracks or defects before use. Never reuse disposable caps or septa.

• Pressure Management: Do not overfill reaction vessels.[15] Be extremely cautious with reactions known to be highly exothermic or to generate gas, as the rapid heating can lead to an uncontrolled pressure increase.[14]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves. A face shield is recommended when handling heated and pressurized vessels.[15]

• Material Safety: Consult the Material Safety Data Sheet (MSDS) for all reagents to understand their stability and reactivity at high temperatures.[14]

Conclusion

Microwave-assisted synthesis represents a significant leap forward in efficiency and sustainability for organic chemistry.[11] The protocol described herein demonstrates that 2-Chloro-1-(4-chloropyridin-2-yl)ethanone is an effective building block for the rapid construction of complex imidazo[1,2-a]pyridine cores. By replacing conventional multi-hour reflux with a 15-minute microwave-mediated reaction, this method accelerates the synthesis-purification cycle, enabling faster generation of compound libraries for screening in drug development and other scientific endeavors.

References

• Microwave-assisted synthesis of -CF3 functionalized 3,4-dihydropyrimidinone/thione/imine derivatives. (n.d.). Google AI Search.
• One-Pot Microwave-Assisted Synthesis of 2,4-Dichloroquinolines. (n.d.). Google AI Search.
• Microwave-Assisted Synthesis: 10x Faster Organic Reactions - Patsnap Eureka. (2025, July 3). Patsnap.
• 2-Chloro-1-(1-chlorocyclopropyl)ethanone | 120983-72-4 | Benchchem. (n.d.). Benchchem.
• Microwave assisted synthesis of five membered nitrogen heterocycles - RSC Publishing. (n.d.). Royal Society of Chemistry.
• Microwave-assisted synthesis | Anton Paar Wiki. (n.d.). Anton Paar.
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - MDPI. (n.d.). MDPI.
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• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines - PMC - NIH. (2021, December 14). National Institutes of Health.
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Application Note: Strategic Synthesis of Kinase Inhibitors Using 2-Chloro-1-(4-chloropyridin--2-yl)ethanone

Abstract

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, including cancer and inflammatory disorders. The development of small molecule kinase inhibitors is a cornerstone of modern drug discovery. This guide details the strategic application of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone, a versatile and bifunctional chemical building block, for the efficient synthesis of potent kinase inhibitors. We provide an in-depth analysis of its reactivity, showcase key synthetic transformations, and deliver a validated, step-by-step protocol for the synthesis of a 2-aminothiazole-based inhibitor scaffold, a privileged structure in kinase-targeted drug design.[1][2][3] This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage advanced synthetic methodologies for the rapid generation of novel kinase inhibitor libraries.

Introduction: The Utility of a Bifunctional Building Block

The starting material, 2-Chloro-1-(4-chloropyridin-2-yl)ethanone, offers two distinct and strategically valuable reactive sites for chemical elaboration:

• An α-chloroketone moiety: This functional group is a potent electrophile, highly susceptible to nucleophilic substitution (SN2) reactions. It is an ideal precursor for the construction of various five-membered heterocycles, such as thiazoles and imidazoles, which are prevalent cores in FDA-approved kinase inhibitors.[4]

• A 4-chloropyridine ring: The chlorine atom at the C4 position of the pyridine ring is activated towards nucleophilic aromatic substitution (SNAr). More importantly, it serves as a robust handle for late-stage diversification via transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[5][6] This allows for the systematic exploration of the chemical space around the core scaffold to optimize potency and pharmacokinetic properties.

The strategic combination of these two reactive centers allows for a modular and efficient approach to building complex molecular architectures designed to target the ATP-binding site of protein kinases.

Core Synthetic Strategy: A Modular Two-Step Approach

Our featured strategy involves a two-step sequence that first builds a privileged heterocyclic core and then diversifies the molecule to enhance target engagement.

• Step 1: Hantzsch Thiazole Synthesis: This classic condensation reaction between an α-haloketone and a thioamide (or thiourea) provides a rapid and high-yielding route to the 2-aminothiazole scaffold.[7][8][9] This core is known to form key hydrogen bond interactions within the hinge region of many kinases.[1][10]

• Step 2: Suzuki-Miyaura Cross-Coupling: With the aminothiazole core in place, the remaining chlorine on the pyridine ring is leveraged for a palladium-catalyzed Suzuki-Miyaura coupling reaction. This allows for the introduction of a wide array of aryl or heteroaryl fragments, which can be tailored to occupy specific pockets within the kinase active site, thereby increasing potency and selectivity.[11]

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// Edges (Workflow) A -> C [label=" Step 1:\nHantzsch Thiazole\nSynthesis", color="#4285F4"]; B -> C [color="#4285F4"]; C -> E [label=" Step 2:\nSuzuki-Miyaura\nCoupling", color="#EA4335"]; D -> E [color="#EA4335"];

// Invisible nodes for alignment {rank=same; A; B;} {rank=same; C; D;} }

Diagram 1: High-level synthetic workflow.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. 2-Chloro-1-(4-chloropyridin-2-yl)ethanone is a lachrymator and irritant. Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

Protocol 1: Synthesis of 2-Amino-4-(4-chloropyridin-2-yl)thiazole (Intermediate C)

This protocol is based on the well-established Hantzsch thiazole synthesis.[9][12] The reaction proceeds via an initial SN2 attack of the sulfur atom of thiourea on the α-chloro ketone, followed by intramolecular cyclization and dehydration to form the aromatic thiazole ring.[9]

Diagram 2: Hantzsch thiazole synthesis mechanism.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume
2-Chloro-1-(4-chloropyridin-2-yl)ethanone	192.02	10.0	1.92 g
Thiourea	76.12	12.0	0.91 g
Ethanol (absolute)	-	-	40 mL
Saturated Sodium Bicarbonate (aq.)	-	-	~50 mL

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Chloro-1-(4-chloropyridin-2-yl)ethanone (1.92 g, 10.0 mmol) and thiourea (0.91 g, 12.0 mmol).

• Solvent Addition: Add 40 mL of absolute ethanol to the flask.

• Heating: Heat the reaction mixture to reflux (approximately 78 °C) with vigorous stirring.

• Reaction Monitoring (Self-Validation): Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) using a 7:3 mixture of Hexane:Ethyl Acetate as the mobile phase. The reaction is typically complete within 2-4 hours, as indicated by the consumption of the starting ketone.

• Cooling and Precipitation: Once the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature. A precipitate may form during this time.

• Work-up: Slowly pour the cooled reaction mixture into a beaker containing 50 mL of saturated aqueous sodium bicarbonate solution while stirring. This neutralizes the hydrobromic acid byproduct and precipitates the product.

• Isolation: Collect the resulting solid precipitate by vacuum filtration through a Büchner funnel.

• Washing: Wash the filter cake thoroughly with deionized water (3 x 20 mL) and then with a small amount of cold ethanol (10 mL) to remove any unreacted thiourea.

• Drying: Dry the isolated solid under vacuum to a constant weight. The product, 2-amino-4-(4-chloropyridin-2-yl)thiazole, is typically obtained as a light yellow or off-white solid with >95% purity, suitable for the next step without further purification.

• Characterization: Expected Yield: 85-95%. The structure should be confirmed by ¹H NMR and Mass Spectrometry.

Protocol 2: Suzuki-Miyaura Coupling for Scaffold Diversification

This protocol utilizes the chloro-substituent on the pyridine ring as a handle for palladium-catalyzed C-C bond formation.[6] The choice of boronic acid, ligand, and base is crucial for achieving high yields, and the conditions provided are a robust starting point for various aryl and heteroaryl boronic acids.[13]

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume
2-Amino-4-(4-chloropyridin-2-yl)thiazole (C)	227.69	1.0	228 mg
3-Methoxyphenylboronic acid	151.96	1.5	228 mg
Pd(dppf)Cl₂ · CH₂Cl₂	816.64	0.05	41 mg
Sodium Carbonate (Na₂CO₃)	105.99	3.0	318 mg
1,4-Dioxane	-	-	8 mL
Water	-	-	2 mL

Procedure:

• Inert Atmosphere: To a 25 mL Schlenk flask, add the intermediate thiazole (228 mg, 1.0 mmol), 3-methoxyphenylboronic acid (228 mg, 1.5 mmol), Pd(dppf)Cl₂ catalyst (41 mg, 0.05 mmol), and sodium carbonate (318 mg, 3.0 mmol).

• Degassing (Critical Step): Seal the flask with a septum, and cycle between vacuum and backfilling with an inert gas (Argon or Nitrogen) three times to remove all oxygen, which can deactivate the palladium catalyst.

• Solvent Addition: Under the inert atmosphere, add 1,4-Dioxane (8 mL) and Water (2 mL) via syringe.

• Heating: Immerse the flask in a preheated oil bath at 90-100 °C and stir vigorously.

• Reaction Monitoring (Self-Validation): Monitor the reaction by TLC or LC-MS. The reaction is typically complete in 6-12 hours.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL). Transfer to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing: Combine the organic layers and wash with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of hexane and ethyl acetate, to yield the final pure compound.

• Characterization: Confirm the structure, purity, and identity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Application in Kinase Inhibition

The synthesized compounds, featuring the 2-aminothiazole pyridine core, can be screened against a panel of protein kinases. The 2-aminothiazole moiety is a known "hinge-binder," capable of forming critical hydrogen bonds with the kinase hinge region, while the diversified substituent from the Suzuki coupling can be optimized to target other regions of the ATP-binding site, such as the DFG pocket or the solvent-front.

Many kinase inhibitors based on related scaffolds, such as imidazo[1,2-a]pyridines and other substituted pyridines, have shown significant therapeutic potential.[14][15][16][17] The modularity of the described synthesis allows for the rapid generation of a library of analogs for structure-activity relationship (SAR) studies to develop potent and selective inhibitors for kinases implicated in various diseases.[18]

References

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• Bouasla, R., et al. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 22(1), 113. [Link]

• Kam, P. C. A., & Nethery, C. M. (2011). 2-Chloro-1-(4,5,6,7-tetrahydrothieno[3,2-c]pyridin-5-yl)ethanone. Acta Crystallographica Section E, 67(Pt 12), o3214. [Link]

• Shepherd, S., et al. (2022). Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1. ACS Medicinal Chemistry Letters, 13(7), 1146-1153. [Link]

• Almond-Thynne, J., Blakemore, D. C., Pryde, D. C., & Spivey, A. C. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6598-6610. [Link]

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Preparation of Pyridine-Based Antiviral Compounds: A Guide for Drug Discovery Researchers

Introduction: The Enduring Potential of the Pyridine Scaffold in Antiviral Drug Development

The pyridine ring, a foundational six-membered aromatic heterocycle, stands as a "privileged scaffold" in medicinal chemistry. Its unique electronic properties, hydrogen bonding capabilities, and ability to improve the solubility of drug candidates have cemented its role in the development of a wide array of therapeutics.[1][2] In the realm of antiviral research, the pyridine nucleus is a recurring motif in compounds targeting a broad spectrum of viruses, from influenza and coronaviruses to human immunodeficiency virus (HIV) and herpesviruses.[1][3] The recent global health challenges have further intensified the search for novel antiviral agents, with pyridine-based compounds emerging as a particularly promising area of investigation.[1][2]

The versatility of the pyridine core allows for the synthesis of diverse derivatives, where the strategic incorporation of various functional groups and fusion with other heterocyclic systems can significantly enhance antiviral potency and selectivity.[1][2][4] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the preparation of pyridine-based antiviral compounds. It delves into detailed synthetic protocols for distinct classes of these agents, outlines standard methodologies for evaluating their antiviral efficacy, and provides insights into their mechanisms of action and structure-activity relationships (SAR).

Core Synthetic Strategies: Building the Pyridine-Based Antiviral Arsenal

The synthesis of pyridine-containing antivirals leverages a combination of classical organic reactions and modern, innovative methodologies. The choice of synthetic route is often dictated by the desired substitution pattern on the pyridine ring and the overall complexity of the target molecule.

The Hantzsch Dihydropyridine Synthesis: A Classic Route with Modern Adaptations

First reported in 1881 by Arthur Hantzsch, this multicomponent reaction remains a cornerstone for the synthesis of dihydropyridines, which can be subsequently oxidized to the corresponding pyridines.[5] The classical approach involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia or ammonium acetate.[5]

The enduring utility of the Hantzsch synthesis lies in its operational simplicity and the ability to generate molecular complexity in a single step. However, traditional methods often require long reaction times and harsh conditions.[6] Modern adaptations, such as the use of microwave irradiation, have significantly improved reaction efficiency, often leading to higher yields in shorter timeframes.[7]

Conceptual Workflow of the Hantzsch Pyridine Synthesis:

Caption: A simplified workflow of the Hantzsch pyridine synthesis.

Application Note & Protocol 1: Synthesis of a Benzothiazolyl-Pyridine Hybrid via Mechanochemistry

The fusion of a pyridine ring with other heterocyclic systems, such as benzothiazole, has been shown to yield compounds with enhanced biological activities, including potent antiviral effects.[4][6] This protocol details a green chemistry approach for the synthesis of a 5-(benzothiazolyl)-1-(aryl)-pyridine-2-one derivative, employing a solvent-free grinding method. This technique is not only environmentally friendly but can also lead to improved reaction rates and yields.

Rationale for Experimental Choices:

• Mechanochemistry (Grinding): This solvent-free approach minimizes waste and can enhance reaction kinetics by bringing reactants into close proximity in the solid state.

• Lemon Juice as a Natural Acid Catalyst: In the synthesis of the starting material, the use of a natural acid like lemon juice provides a greener alternative to traditional acid catalysts for the formation of 2-cyanomethylbenzothiazole.[2][8]

• Potassium Hydroxide as a Base: The use of a solid base like KOH is compatible with the solvent-free conditions and effectively catalyzes the cyclization to the pyridone ring.

Experimental Protocol:

Step 1: Synthesis of 2-Cyanomethylbenzothiazole (Starting Material)

• In a mortar, combine o-aminothiophenol (1.25 g, 10 mmol) and malononitrile (0.66 g, 10 mmol).

• Add a few drops of fresh lemon juice to act as a natural acid catalyst.

• Grind the mixture at room temperature for approximately 30 minutes.

• The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, wash the solid product with water and recrystallize from ethanol to afford pure 2-cyanomethylbenzothiazole.[2][8]

Step 2: Synthesis of the Enamine Intermediate

• In a mortar, grind 2-cyanomethylbenzothiazole (1.74 g, 10 mmol) with N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.19 g, 10 mmol) at room temperature for 10 minutes.

• The resulting enamine derivative is typically used in the next step without further purification.[8]

Step 3: Synthesis of the Final Benzothiazolyl-Pyridone Compound

• In a mortar, combine the enamine derivative from Step 2 (10 mmol), an appropriate N-aryl-2-cyanoacetamide (10 mmol), and powdered potassium hydroxide (0.56 g, 10 mmol).

• Grind the mixture at room temperature for 20 minutes.[8]

• The reaction mixture will typically change color, indicating the formation of the product.

• Add dilute hydrochloric acid to neutralize the mixture, causing the product to precipitate.

• Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol or acetic acid) to yield the pure benzothiazolyl-pyridone.

Characterization:

The structure of the final compound should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry. For example, the ¹H NMR spectrum of a representative compound would show characteristic signals for the pyridine and aryl protons, while the ¹³C NMR would confirm the presence of the carbonyl and cyano groups.[8]

Antiviral Activity of Benzothiazolyl-Pyridine Hybrids:

Several compounds synthesized via this methodology have demonstrated significant antiviral activity. For instance, certain derivatives have shown high inhibitory activity against the H5N1 influenza virus and SARS-CoV-2.[4] The mechanism of action for some of these compounds is believed to involve the inhibition of viral proteases, such as the SARS-CoV-2 main protease (Mpro).[4][8]

Workflow for the Synthesis of Benzothiazolyl-Pyridone:

Caption: Stepwise synthesis of a benzothiazolyl-pyridone antiviral compound.

Application Note & Protocol 2: Synthesis of Imidazo[1,2-a]pyridine Derivatives

Imidazo[1,2-a]pyridines are another important class of fused heterocyclic compounds that have demonstrated a broad range of biological activities, including potent antiviral effects against viruses such as human cytomegalovirus (HCMV) and varicella-zoster virus (VZV).[1][9] The synthesis of these compounds often involves the condensation of a 2-aminopyridine with an α-haloketone or a related species.

Rationale for Experimental Choices:

• Copper(I) Iodide Catalyst: The use of a copper catalyst in an aerobic oxidative synthesis provides an efficient method for the formation of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones, often with a broad functional group tolerance.[10]

• Thioether Side Chain: The introduction of a thioether side chain at the 3-position of the imidazo[1,2-a]pyridine scaffold has been shown to be crucial for high antiviral activity.[1][9]

Experimental Protocol:

Step 1: Synthesis of the Imidazo[1,2-a]pyridine Core

• To a solution of a substituted 2-aminopyridine (10 mmol) and a substituted acetophenone (12 mmol) in a suitable solvent like DMF, add copper(I) iodide (CuI) (1 mmol) as a catalyst.

• Heat the reaction mixture under an atmosphere of air (or oxygen) at a temperature typically ranging from 80-120 °C.

• Monitor the reaction by TLC until the starting materials are consumed.

• After cooling to room temperature, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purify the crude product by column chromatography on silica gel to obtain the desired imidazo[1,2-a]pyridine.[10]

Step 2: Introduction of the Thioether Side Chain

• To introduce a thioether side chain at the 3-position, the imidazo[1,2-a]pyridine core can be first halogenated (e.g., brominated) at this position.

• The resulting 3-bromoimidazo[1,2-a]pyridine is then reacted with a desired thiol in the presence of a base (e.g., sodium hydride) in a polar aprotic solvent like DMF.

• The reaction is typically stirred at room temperature or with gentle heating until completion.

• Work-up involves quenching the reaction with water, extraction with an organic solvent, and purification by column chromatography.

Structure-Activity Relationship (SAR) Insights:

For imidazo[1,2-a]pyridine antivirals, SAR studies have revealed that the nature of the substituent at the 2-position and the type of thioether side chain at the 3-position significantly influence antiviral potency.[11] Hydrophobicity has also been identified as a key factor for activity.[12]

Compound Class	Key Structural Features for Antiviral Activity	Target Viruses
Imidazo[1,2-a]pyridines	Thioether side chain at the 3-position. Appropriate substitution on the pyridine and imidazole rings.	HCMV, VZV, Influenza A[1][9][11]
Benzothiazolyl-Pyridones	Fusion of the pyridine and benzothiazole rings. Specific aryl substituents on the pyridine ring.	H5N1, SARS-CoV-2[4]
Pyridine Nucleoside Analogs	Modifications at the sugar moiety (e.g., 2'-fluoro, 2'-methyl). Prodrug strategies to enhance cellular uptake and phosphorylation.	Influenza, HCV, Coronaviruses[13][14]

Protocol 3: General Procedure for Antiviral Activity and Cytotoxicity Assays

The evaluation of newly synthesized compounds for their antiviral efficacy and potential toxicity to host cells is a critical step in the drug discovery process. Standard in vitro assays are employed to determine the 50% cytotoxic concentration (CC₅₀) and the 50% effective concentration (EC₅₀) or 50% inhibitory concentration (IC₅₀).

1. Cytotoxicity Assay (MTT Assay to Determine CC₅₀)

This assay measures the metabolic activity of cells and is used to determine the concentration of a compound that causes a 50% reduction in cell viability.

• Seed host cells (e.g., Vero E6 cells for coronaviruses) in a 96-well plate and incubate until a confluent monolayer is formed.

• Prepare serial dilutions of the test compounds in cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the test compounds.

• Incubate the plates for a period that corresponds to the duration of the antiviral assay (e.g., 48-72 hours).

• After incubation, add MTT solution to each well and incubate for a further 2-4 hours to allow for the formation of formazan crystals.

• Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each compound concentration relative to untreated control cells and determine the CC₅₀ value from the dose-response curve.[11]

2. Antiviral Activity Assay (Plaque Reduction Assay to Determine IC₅₀)

This assay quantifies the ability of a compound to inhibit the formation of viral plaques, which are localized areas of cell death caused by viral infection.

• Seed host cells in 6-well or 12-well plates and grow to confluency.

• Infect the cell monolayers with a known amount of virus for 1-2 hours.

• Remove the virus inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) containing various concentrations of the test compound.

• Incubate the plates for several days to allow for plaque formation.

• Fix and stain the cells (e.g., with crystal violet) to visualize the plaques.

• Count the number of plaques in each well.

• Calculate the percentage of plaque reduction for each compound concentration relative to the virus control (no compound) and determine the IC₅₀ value.[11]

Data Analysis and Interpretation:

The selectivity index (SI) is a crucial parameter for evaluating the potential of an antiviral compound and is calculated as the ratio of CC₅₀ to IC₅₀ (SI = CC₅₀ / IC₅₀). A higher SI value indicates a greater window between the concentration at which the compound is toxic to cells and the concentration at which it effectively inhibits the virus, suggesting a more promising therapeutic candidate.

Antiviral Assay Workflow:

Caption: A general workflow for determining the cytotoxicity and antiviral activity of synthesized compounds.

Conclusion and Future Perspectives

The pyridine scaffold continues to be a rich source of inspiration for the design and synthesis of novel antiviral agents. The synthetic versatility of this heterocycle, coupled with its favorable pharmacological properties, ensures its continued prominence in drug discovery programs. The protocols and methodologies outlined in this guide provide a solid foundation for researchers to prepare and evaluate new pyridine-based antiviral candidates. Future efforts in this field will likely focus on the development of more efficient and sustainable synthetic methods, the exploration of novel pyridine-based scaffolds, and a deeper understanding of the molecular mechanisms by which these compounds exert their antiviral effects. By integrating rational drug design, innovative synthetic chemistry, and robust biological evaluation, the scientific community can continue to unlock the full therapeutic potential of pyridine-based compounds in the ongoing fight against viral diseases.

References

• Molecules. 2022; 27(19):6633. Pyridine Compounds with Antimicrobial and Antiviral Activities. [Link]

• Wikipedia. Hantzsch pyridine synthesis. [Link]

• Molecules. 2022; 27(19):6633. Pyridine Compounds with Antimicrobial and Antiviral Activities. [Link]

• ACS Omega. 2023; 8(39):35681–35695. Synthesis and Biological Evaluation of Benzothiazolyl-pyridine Hybrids as New Antiviral Agents against H5N1 Bird Flu and SARS-COV-2 Viruses. [Link]

• Journal of Medicinal Chemistry. 2023; 66(23):15893–15911. Discovery of imidazo[1,2-a]pyridine derivatives as potent anti-influenza agents: SPR affinity-based screening and structure-activity relationship study. [Link]

• Bentham Science. Mini-Reviews in Medicinal Chemistry. 2021; 21(17):2584-2611. Antiviral Activities of Pyridine Fused and Pyridine Containing Heterocycles, A Review (from 2000 to 2020). [Link]

• ACS Omega. 2023; 8(39):35681–35695. Synthesis and Biological Evaluation of Benzothiazolyl-pyridine Hybrids as New Antiviral Agents against H5N1 Bird Flu and SARS-COV-2 Viruses. [Link]

• Bentham Science. Mini-Reviews in Medicinal Chemistry. 2021; 21(17):2584-2611. Antiviral Activities of Pyridine Fused and Pyridine Containing Heterocycles, A Review (from 2000 to 2020). [Link]

• Nucleosides, Nucleotides & Nucleic Acids. 2022; 41(9):851-877. Synthesis of novel pyridine and pyrimidine thioglycoside phosphoramidates for the treatment of COVID-19 and influenza A viruses. [Link]

• Wikipedia. Hantzsch pyridine synthesis. [Link]

• Journal of Medicinal Chemistry. 1999; 42(15):2870-6. Synthesis of imidazo[1,2-a]pyridines as antiviral agents. [Link]

• Journal of Medicinal Chemistry. 1999; 42(15):2870-6. Synthesis of imidazo[1,2-a]pyridines as antiviral agents. [Link]

• ResearchGate. Synthesis and Anti-Influenza Activity of Pyridine, Pyridazine, and Pyrimidine C-Nucleosides as Favipiravir (T-705) Analogues. [https://www.researchgate.net/publication/291950009_Synthesis_and_Anti-Influenza_Activity_of_Pyridine_Pyridazine_and_Pyrimidine_C-Nucleosides_as_Favipiravir_T-705_Analogues]([Link] Influenza_Activity_of_Pyridine_Pyridazine_and_Pyrimidine_C-Nucleosides_as_Favipiravir_T-705_Analogues)

• MDPI. Molecules. 2023; 28(19):6819. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. [Link]

• Molecules. 2003; 8(1):373-384. Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview. [Link]

• ACS Medicinal Chemistry Letters. 2021; 12(4): 530–532. Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19. [Link]

• MDPI. Viruses. 2021; 13(4):665. Broad-Spectrum Antiviral Strategies and Nucleoside Analogues. [Link]

• ScienceDirect. Current Opinion in Virology. 2022; 52:107-117. Nucleosides and emerging viruses: A new story. [Link]

• Journal of Medicinal Chemistry. 2001; 44(2):159-67. Synthesis of imidazo[1,2-a]pyridine derivatives as antiviral agents. [Link]

• ACS Omega. 2020; 5(40):26182–26194. Design and Synthesis of a New Class of Pyridine-Based N-Sulfonamides Exhibiting Antiviral, Antimicrobial, and Enzyme Inhibition Characteristics. [Link]

• MDPI. Molecules. 2022; 27(19):6633. Benzothiazole Moiety and Its Derivatives as Antiviral Agents. [Link]

• ACS Omega. 2020; 5(47):30563–30576. Novel Synthesis and Antiviral Evaluation of New Benzothiazole-Bearing N-Sulfonamide 2-Pyridone Derivatives as USP7 Enzyme Inhibitors. [Link]

• Organic Chemistry Portal. Imidazo[1,2-a]pyridine synthesis. [Link]

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Technical Notes & Optimization

Preventing byproduct formation in pyridine derivative synthesis

Welcome to the technical support center for pyridine derivative synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and prevent byproduct formation in their experiments. The following content is structured in a question-and-answer format to directly address specific challenges you may encounter.

I. General FAQs

Q1: My pyridine synthesis is low-yielding and produces a mixture of isomers. What are the general factors I should investigate?

Low yields and poor regioselectivity are common challenges in pyridine synthesis. The root causes often lie in the reaction conditions and the nature of your starting materials. Here are the primary factors to consider:

• Reaction Temperature: Many pyridine syntheses, like the Bohlmann-Rahtz synthesis, require high temperatures for cyclodehydration.[1] Insufficient heat can lead to incomplete reaction and the accumulation of intermediates. Conversely, excessively high temperatures can cause decomposition of starting materials or products.

• Solvent Choice: The polarity and protic nature of the solvent can significantly influence reaction pathways. For instance, in some syntheses, protic solvents like ethanol are favored, while in others, aprotic solvents are necessary to avoid side reactions.[1]

• Catalyst: The choice and concentration of the catalyst are critical. Acid or base catalysts are common, and their strength can affect reaction rates and selectivity. In some cases, metal catalysts are employed, and their efficiency can be ligand-dependent.

• Steric and Electronic Effects: The substituents on your starting materials play a crucial role in directing the regioselectivity of the reaction. Bulky groups can hinder reaction at certain positions, favoring the formation of a specific isomer.[2] Similarly, electron-donating or electron-withdrawing groups can influence the reactivity of intermediates.[2]

Q2: I'm struggling with the purification of my pyridine derivative from byproducts. What are some effective strategies?

Purification can be challenging due to the similar polarities of the desired product and its byproducts. Here are some recommended techniques:

• Column Chromatography: This is the most common method. A careful selection of the stationary phase (e.g., silica gel, alumina) and the mobile phase (eluent) is key. A gradient elution, where the polarity of the solvent is gradually increased, can often resolve closely related compounds.

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent can be a highly effective method for purification. The choice of solvent is critical; the desired compound should be soluble at high temperatures and insoluble at low temperatures, while the impurities should remain soluble at all temperatures.

• • Acid-Base Extraction: Pyridines are basic and can be protonated with an acid to form water-soluble pyridinium salts. This property can be exploited to separate them from non-basic byproducts. The aqueous layer containing the pyridinium salt can then be neutralized with a base to regenerate the pyridine, which can be extracted with an organic solvent.[3]

II. Troubleshooting Specific Pyridine Syntheses

Hantzsch Pyridine Synthesis

The Hantzsch synthesis is a multicomponent reaction involving an aldehyde, two equivalents of a β-keto ester, and a nitrogen source like ammonia or ammonium acetate.[4] The initial product is a dihydropyridine, which is subsequently oxidized to the pyridine.[4]

FAQ 3: I am observing the formation of 1,2-dihydropyridine isomers instead of the desired 1,4-dihydropyridine. How can I improve the regioselectivity?

The formation of the 1,2-dihydropyridine isomer is a known deviation from the classical Hantzsch reaction mechanism.[5] The regioselectivity is primarily determined at the Michael addition step.[5]

Causality: The choice of solvent and catalyst can significantly influence the reaction pathway. For example, some studies have shown that solvent-free conditions can favor the formation of 1,2-dihydropyridines.

Troubleshooting Protocol:

• Solvent Selection: Employing a suitable solvent is crucial. Protic solvents like ethanol often favor the formation of the 1,4-dihydropyridine isomer.

• Catalyst Choice: The use of a Brønsted acid catalyst, such as p-toluenesulfonic acid (p-TsOH), can enhance the regioselectivity towards the 1,4-DHP framework.[5] Microwave-assisted synthesis using a heteropolyacid catalyst like phosphotungstic acid in PEG-400 has also been shown to improve regioselectivity.[5]

• Temperature Control: Precise temperature control can help favor the thermodynamically more stable 1,4-dihydropyridine product.

FAQ 4: My Hantzsch reaction suffers from over-oxidation and byproduct formation during the aromatization step. How can I mitigate this?

Over-oxidation is a common issue when using strong oxidizing agents, leading to byproducts like acylpyridines and degradation of ester groups.[6]

Causality: Harsh oxidants such as chromium trioxide or potassium permanganate can lead to unwanted side reactions.[6]

Troubleshooting Protocol:

• Milder Oxidizing Agents: Switch to milder and more selective oxidizing agents. Examples include:

  • Ferric chloride (FeCl₃)

  • Manganese dioxide (MnO₂)

  • Potassium permanganate (KMnO₄) under controlled conditions.[4]

• Reaction Monitoring: Carefully monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to stop the reaction once the starting dihydropyridine has been consumed, preventing over-oxidation.

Bohlmann-Rahtz Pyridine Synthesis

This two-step synthesis involves the condensation of an enamine with an ethynylketone to form an aminodiene intermediate, which then undergoes cyclodehydration.[1]

FAQ 5: I am facing poor regioselectivity in my Bohlmann-Rahtz synthesis. What is the likely cause and how can I fix it?

Poor regioselectivity often originates from the initial Michael addition step, especially when using unsymmetrical enamines or ethynylketones.[2]

Causality: The regiochemical outcome is influenced by stereoelectronic and electronic factors.[7]

Troubleshooting Protocol:

• Substrate Selection: Whenever possible, use symmetrical enamines or alkynyl nitriles with alkynes to circumvent regioselectivity issues.[2]

• Acid Catalysis: The use of an acid catalyst can facilitate the cyclodehydration step and can also influence the regioselectivity of the initial condensation.[8][9]

Caption: Decision tree for troubleshooting regioselectivity in Bohlmann-Rahtz synthesis.

Chichibabin Reaction

The Chichibabin reaction is a method for producing 2-aminopyridine derivatives by reacting pyridine with sodium amide.[10]

FAQ 6: My Chichibabin reaction is yielding a significant amount of a dimer byproduct. How can I suppress this side reaction?

Dimerization is a known side reaction in the Chichibabin synthesis.[10]

Causality: The reaction conditions, particularly temperature and solvent, can favor the dimerization pathway over the desired amination. For example, heating 4-tert-butylpyridine with sodium amide in xylene has been shown to produce a high percentage of the dimer product.[10]

Troubleshooting Protocol:

• Lower Reaction Temperature: Performing the reaction at a lower temperature can often suppress the dimerization.

• Solvent Modification: The choice of solvent can be critical. While aprotic solvents like xylene are common, exploring other solvent systems may be beneficial.

• Use of Liquid Ammonia: For some substrates, conducting the reaction in liquid ammonia with the more soluble potassium amide (KNH₂) can be a successful strategy, especially for temperature-sensitive substrates.[11]

Caption: Competing pathways in the Chichibabin reaction.

III. Experimental Protocols

Protocol 1: General Procedure for Hantzsch Pyridine Synthesis with Improved Regioselectivity

This protocol is adapted for the synthesis of 1,4-dihydropyridines, minimizing the formation of the 1,2-isomer.

Materials:

• Aldehyde (1.0 equiv)

• β-Keto ester (e.g., ethyl acetoacetate) (2.0 equiv)

• Ammonium acetate (1.2 equiv)

• Ethanol

• p-Toluenesulfonic acid (p-TsOH) (0.1 equiv)

Procedure:

• In a round-bottom flask, dissolve the aldehyde, β-keto ester, and ammonium acetate in ethanol.

• Add the catalytic amount of p-TsOH to the mixture.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The 1,4-dihydropyridine product will often precipitate. Collect the solid by vacuum filtration and wash with cold ethanol.

• If the product does not precipitate, concentrate the reaction mixture under reduced pressure and purify by column chromatography.

Protocol 2: Aromatization of 1,4-Dihydropyridines with Ferric Chloride

This protocol provides a mild method for the oxidation of Hantzsch dihydropyridines to the corresponding pyridines.

Materials:

• 1,4-Dihydropyridine (1.0 equiv)

• Anhydrous Ferric Chloride (FeCl₃) (1.2 equiv)

• Dichloromethane (DCM)

Procedure:

• Dissolve the 1,4-dihydropyridine in DCM in a round-bottom flask.

• Add anhydrous FeCl₃ in portions to the solution at room temperature.

• Stir the reaction mixture until the starting material is consumed (monitor by TLC).

• Quench the reaction by adding water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

IV. Data Summary

Synthesis Method	Common Issue	Key Byproducts	Recommended Solution
Hantzsch	Poor Regioselectivity	1,2-Dihydropyridine	Use of protic solvents (e.g., ethanol) and a Brønsted acid catalyst.[5]
Hantzsch	Over-oxidation	Acylpyridines	Use of mild oxidizing agents like FeCl₃ or MnO₂.[4][6]
Bohlmann-Rahtz	Poor Regioselectivity	Isomeric pyridines	Use of symmetrical substrates or acid catalysis.[2][9]
Chichibabin	Dimerization	Bipyridines	Lower reaction temperature, modify solvent, or use KNH₂ in liquid ammonia.[10][11]

V. References

• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab.

• Organic Chemistry Portal. Pyridine synthesis.

• Bull, J. A., et al. (2011). Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews, 111(5), 3649–3716.

• Movassaghi, M., & Hill, M. D. (2007). Direct Synthesis of Pyridine Derivatives. Journal of the American Chemical Society, 129(16), 4998–4999.

• BenchChem. (2025). Troubleshooting poor regioselectivity in the synthesis of substituted pyridines.

• Pyridine: Synthesis, Swiss-ADME and Applications. (2024). International Journal of Novel Research and Development, 9(5).

• de la Torre, P., et al. (2021). Microwave-Assisted Synthesis of 1,4-Dihydropyridines via the Hantzsch Reaction Using a Recyclable HPW/PEG-400 Catalytic System. Molecules, 26(23), 7295.

• Pyridines. (n.d.).

• Preparation of Pyridines, Part 3: By Acylation. (2022). YouTube.

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Pharmaguideline.

• Wikipedia. (n.d.). Hantzsch pyridine synthesis.

• Wikipedia. (n.d.). Kröhnke pyridine synthesis.

• Wikipedia. (n.d.). Chichibabin reaction.

• Martins, M. A. P., et al. (2019). Icilio Guareschi and his amazing “1897 reaction”. Beilstein Journal of Organic Chemistry, 15, 2194–2204.

• Organic Chemistry Portal. (n.d.). Bohlmann-Rahtz Pyridine Synthesis.

• The Chemistry of Pyridine. (n.d.).

• Kröhnke Pyridine Synthesis. (n.d.). ResearchGate.

• Grokipedia. (n.d.). Hantzsch pyridine synthesis.

• Tamaddon, F., & Maddah-Roodan, S. (2023). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. RSC Advances, 13(36), 25357–25365.

• A New Modification of the Bohlmann-Rahtz Pyridine Synthesis. (2025). ResearchGate.

• Alfa Chemistry. (n.d.). Hantzsch Dihydropyridine Synthesis.

• Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. (2023). ResearchGate.

• Chemistry Notes. (2022). Chichibabin amination: Easy mechanism.

• An In-Depth Exploration of Six Decades of the Kröhnke Pyridine Synthesis. (2024). PubMed.

• Guareschi-Thorpe Condensation. (n.d.).

• Scientific Update. (2018). The Chichibabin amination reaction.

• J&K Scientific LLC. (2025). Bohlmann–Rahtz Pyridine Synthesis.

• Recent Advances in the Synthesis of Dihydropyridine and Their Corresponding Fused Systems via Multi‐Component Hantzsch Reaction Using Catalytic Nanomaterials. (2024). ResearchGate.

• Tamaddon, F., & Maddah-Roodan, S. (2023). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. RSC Advances, 13(36), 25357–25365.

• Chichibabin Amination Reaction Full Detailed Reaction Mechanism || Organic Named Reaction ||. (2021). YouTube.

• Housecroft, C. E., & Constable, E. C. (2019). Synthesis of Terpyridines: Simple Reactions—What Could Possibly Go Wrong?. Molecules, 24(9), 1799.

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Interpreting NMR spectra for impurities in 2-Chloro-1-(4-chloropyridin-2-yl)ethanone synthesis

This guide provides in-depth technical support for researchers and professionals involved in the synthesis of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone. It focuses on the interpretation of Nuclear Magnetic Resonance (NMR) spectra to identify impurities and troubleshoot common synthetic challenges.

Introduction

The synthesis of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone, a key intermediate in pharmaceutical development, requires rigorous quality control. NMR spectroscopy is an indispensable tool for verifying the structure of the target molecule and identifying any process-related impurities. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address issues that may arise during your experimental work.

Core Synthesis Pathway

A plausible and common route to synthesize 2-Chloro-1-(4-chloropyridin-2-yl)ethanone involves the reaction of a 4-chloropyridine-2-carbonyl derivative with a suitable C1 synthon, followed by chlorination, or the reaction of a lithiated 4-chloropyridine with a chloroacetyl electrophile. A likely precursor is 4-chloropyridine-2-carbonitrile, which can be converted to the corresponding ketone.

Caption: A potential synthetic route to the target molecule.

Frequently Asked Questions (FAQs) and Troubleshooting

Question 1: My 1H NMR spectrum shows unexpected signals in the aromatic region. What could they be?

Answer:

Unanticipated signals in the aromatic region of your 1H NMR spectrum often indicate the presence of unreacted starting materials or byproducts from side reactions involving the pyridine ring.

• Unreacted Starting Material: Compare your spectrum to the known spectrum of your starting material, for instance, 4-chloropyridine-2-carbonitrile. The pyridine protons of this starting material will have distinct chemical shifts and coupling patterns.

• Positional Isomers: Depending on the synthetic route, there is a possibility of forming positional isomers if the initial functionalization of the pyridine ring is not completely regioselective.

• Over-chlorination: Under certain conditions, further chlorination of the pyridine ring can occur, leading to dichlorinated pyridine derivatives. The electronic environment of the remaining protons would be significantly altered, typically resulting in downfield shifts.

• Protonation of Pyridine Nitrogen: The presence of acidic impurities can lead to the protonation of the pyridine nitrogen. This causes a significant downfield shift of all pyridine protons.[1]

1H NMR Data for Potential Aromatic Impurities

Compound	H-3	H-5	H-6	Solvent
Target Product	~8.1 ppm (d)	~7.6 ppm (dd)	~8.7 ppm (d)	CDCl₃
4-Chloropyridine-2-carbonitrile	~7.8 ppm (d)	~7.5 ppm (dd)	~8.6 ppm (d)	CDCl₃
4-Chloropyridine-2-carboxylic acid	8.09 ppm (d)	7.84 ppm (dd)	8.72 ppm (d)	DMSO-d₆[2]
2,4-Dichloropyridine	~7.3 ppm (dd)	~7.2 ppm (d)	~8.3 ppm (d)	CDCl₃

Note: Chemical shifts are approximate and can vary based on solvent and concentration.

Question 2: I see a singlet around 4.8 ppm that integrates to two protons. What is this?

Answer:

A singlet in this region is characteristic of the methylene protons (-CH₂Cl) of the chloroacetyl group in your target molecule, 2-Chloro-1-(4-chloropyridin-2-yl)ethanone. However, other species could also give rise to signals in this area.

• Target Product: The methylene protons alpha to both a carbonyl group and a chlorine atom are expected to be significantly deshielded, appearing as a singlet around 4.8-5.0 ppm.

• Hydrolysis Product: If your product has been exposed to moisture, hydrolysis of the α-chloro ketone can occur to form 2-hydroxy-1-(4-chloropyridin-2-yl)ethanone. The methylene protons in this alcohol would appear as a singlet, typically shifted slightly upfield to around 4.5-4.7 ppm. The presence of a broad singlet for the hydroxyl proton, which is exchangeable with D₂O, would confirm this impurity.

• Dichlorinated Ketone: Over-chlorination at the alpha-carbon can lead to the formation of 2,2-dichloro-1-(4-chloropyridin-2-yl)ethanone. This impurity would have a single proton on the alpha-carbon, which would appear as a singlet further downfield, likely above 6.0 ppm, due to the presence of two electron-withdrawing chlorine atoms.

1H and 13C NMR Data for the Acyl Moiety and Related Impurities

Compound	Methylene (-CH₂-) 1H Shift (ppm)	Methylene (-CH₂-) 13C Shift (ppm)	Carbonyl (C=O) 13C Shift (ppm)
Target Product	~4.9 (s, 2H)	~46	~192
Hydrolysis Product	~4.6 (s, 2H)	~65	~198
Dichloro-ketone Product	~6.5 (s, 1H)	~70	~188

Question 3: My NMR shows a complex set of new signals, and the baseline is messy. What could be the cause?

Answer:

A complex spectrum with a messy baseline can be indicative of oligomerization or self-condensation reactions. The α-chloro ketone functionality is susceptible to such reactions, especially in the presence of base.

• Aldol-type Condensation: The methylene protons of the chloroacetyl group are acidic and can be deprotonated to form an enolate. This enolate can then attack the carbonyl group of another molecule, leading to a variety of aldol addition and condensation products.[3] These products will have more complex NMR spectra with multiple new signals in both the aliphatic and aromatic regions.

• Darzens Condensation: Another possibility is the Darzens condensation, where the enolate of the α-chloro ketone attacks another carbonyl, which could be another molecule of the starting material or an aldehyde impurity, to form an epoxide.[4]

Troubleshooting Self-Condensation:

• Control of Basicity: Ensure that the reaction and work-up conditions are not overly basic.

• Temperature Control: Keep the reaction temperature low to minimize side reactions.

• Purification: Careful purification by column chromatography may be necessary to separate the desired product from these higher molecular weight impurities.

Experimental Protocol: NMR Sample Preparation for Impurity Analysis

To ensure accurate identification and quantification of impurities, proper sample preparation is crucial.

• Sample Weighing: Accurately weigh approximately 10-20 mg of your crude or purified product into a clean, dry vial.

• Solvent Selection: Choose a deuterated solvent in which your compound is fully soluble. Chloroform-d (CDCl₃) is a good starting point. For more polar compounds, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.

• Mixing: Gently swirl or vortex the vial to ensure complete dissolution. If the sample does not fully dissolve, gentle warming in a water bath may be necessary.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a clean, dry NMR tube.

• Internal Standard (Optional but Recommended for Quantification): For quantitative analysis (qNMR), add a known amount of a suitable internal standard that has a singlet in a region that does not overlap with your product or expected impurity signals.

• Acquisition: Acquire a standard 1H NMR spectrum. If further characterization is needed, acquire 13C, DEPT, COSY, and HSQC spectra.

Caption: A streamlined workflow for preparing NMR samples.

Conclusion

Interpreting NMR spectra for impurities in the synthesis of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone requires a systematic approach and an understanding of potential side reactions. By comparing the obtained spectra with the data provided in this guide and considering the reaction conditions, researchers can effectively identify and troubleshoot synthetic issues, leading to a higher purity of the final product.

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Reference Data & Comparative Studies

A Researcher's Guide to the Structural Determination of 2-Chloro-1-(4-chloropyridin-2-yl)ethanone Derivatives via X-ray Crystallography

A Comparative Analysis for Drug Development Professionals

This guide will navigate the entire crystallographic workflow, from the foundational steps of synthesis and crystallization to the intricacies of data analysis and structure validation. Furthermore, it will present a comparative analysis with alternative structural elucidation techniques, offering a comprehensive perspective for researchers in the field.

The Crucial First Step: Synthesis and High-Quality Crystal Growth

The journey to a crystal structure begins with the synthesis of the target 2-Chloro-1-(4-chloropyridin-2-yl)ethanone derivatives. While various synthetic routes exist for related chloropyridine compounds[1], a common approach involves the reaction of a suitable chloropyridine precursor with chloroacetyl chloride.[2] Purity of the synthesized compound is critical, as impurities can significantly hinder crystallization. A purity of at least 90% is recommended before proceeding.[3]

Obtaining diffraction-quality single crystals is often the most challenging phase of the crystallographic process.[4] For small organic molecules like the ones , several classical crystallization techniques can be employed[4][5]:

• Slow Evaporation: This is the most common and straightforward method. The purified compound is dissolved in a suitable solvent or solvent mixture to near saturation, and the solvent is allowed to evaporate slowly over days or weeks.[6][7] The choice of solvent is critical and is often determined empirically through screening.

• Vapor Diffusion: This technique involves dissolving the compound in a solvent and placing it in a sealed container with a second, more volatile "anti-solvent" in which the compound is insoluble.[4][8] The gradual diffusion of the anti-solvent vapor into the compound's solution reduces its solubility, promoting crystallization.

• Liquid-Liquid Diffusion: A solution of the compound is carefully layered with a miscible anti-solvent.[4] Crystallization occurs at the interface as the liquids slowly mix.

• Cooling: For compounds with a significant temperature-dependent solubility, a saturated solution at a higher temperature can be slowly cooled to induce crystallization.[8]

The rationale behind these methods is to approach supersaturation slowly, allowing for the ordered growth of a single crystal lattice rather than rapid precipitation of an amorphous solid or a microcrystalline powder.

The X-ray Crystallography Workflow: From Crystal to Final Structure

Once a suitable crystal (typically 0.1-0.3 mm in size) is obtained, the X-ray diffraction experiment can commence. The workflow can be systematically broken down into several key stages.

Caption: The workflow from synthesis to final 3D structure.

Detailed Steps:

• Crystal Mounting and Data Collection: The selected crystal is carefully mounted on a goniometer head, often in a cryo-stream of nitrogen gas (around 100 K) to minimize radiation damage.[6] The crystal is then exposed to a focused beam of X-rays, and as it rotates, a series of diffraction patterns are collected on a detector.[9]

• Data Processing: The collected images, which contain the raw diffraction spots, are processed using specialized software.[10][11] This step involves indexing the diffraction pattern to determine the unit cell parameters and space group, and integrating the intensities of each reflection. The output is a file containing a list of reflections with their Miller indices (h,k,l), intensities, and standard uncertainties.

• Structure Solution and Refinement: The "phase problem" is a central challenge in crystallography, as the phases of the diffracted X-rays are lost during the experiment.[12] For small molecules, direct methods are typically successful in determining the initial phases and generating an initial electron density map. An atomic model is then built into this map. This initial model is then refined using a least-squares minimization algorithm, which adjusts atomic positions, displacement parameters, and occupancies to improve the agreement between the calculated and observed diffraction data.[5]

• Structure Validation: This is a critical final step to ensure the quality and reliability of the crystal structure.[13] The R-factor is a key metric used to assess how well the refined model fits the experimental data; for small-molecule structures, an R-factor around 4-5% is typical.[14] Geometric parameters such as bond lengths and angles are also checked against known standards.

Structural Insights: A Hypothetical Case Study

The crystal structure of a 2-Chloro-1-(4-chloropyridin-2-yl)ethanone derivative would provide a wealth of information. Key structural features to analyze include:

• Molecular Conformation: The precise arrangement of the atoms, including the torsion angles between the pyridine ring and the chloroethanone side chain.

• Intermolecular Interactions: In the solid state, molecules pack in a specific arrangement stabilized by non-covalent interactions. For chloropyridine derivatives, in addition to standard van der Waals forces and potential C-H···O hydrogen bonds[6][15], halogen bonding is a significant interaction to consider.[16][17] This is an attractive interaction between an electrophilic region on a halogen atom (the σ-hole) and a nucleophilic site, such as the nitrogen atom of a neighboring pyridine ring or a carbonyl oxygen.[18][19][20] Understanding these interactions is crucial as they can influence the solid-state properties of the material.

Table 1: Example Crystallographic Data for a Hypothetical Derivative

Parameter	Value
Chemical Formula	C₇H₄Cl₂NO
Formula Weight	205.02
Crystal System	Monoclinic
Space Group	P2₁/c
a, b, c (Å)	7.5, 14.7, 13.6
β (°)	95.6
Volume (ų)	1491.0
Z	8
Temperature (K)	100
Wavelength (Å)	0.71073 (Mo Kα)
Reflections Collected	16800
Unique Reflections	4350
R_int	0.019
Final R indices [I > 2σ(I)]	R₁ = 0.026, wR₂ = 0.073
Goodness-of-fit on F²	1.03

Note: Data is illustrative and based on similar published structures.[6]

Comparison with Alternative Structural Elucidation Techniques

While X-ray crystallography provides the definitive solid-state structure, other techniques offer complementary information.

Table 2: Comparison of Structural Determination Methods

Feature	Single-Crystal X-ray Crystallography	Nuclear Magnetic Resonance (NMR) Spectroscopy	Computational Modeling (e.g., DFT)
Sample State	Solid (single crystal)	Solution	In silico (no physical sample)
Information Provided	Precise 3D atomic coordinates, bond lengths/angles, intermolecular packing.[21]	Connectivity, solution-state conformation, molecular dynamics.[22][23]	Predicted geometry, electronic properties, relative energies.
Strengths	Unambiguous, high-resolution structures; "gold standard" for absolute configuration.	Provides information on dynamic processes in solution; no need for crystals.[22]	Complements experimental data; can predict structures of unstable species.
Limitations	Requires high-quality single crystals; structure is static and in solid state.[22]	Provides an average structure in solution; less precise for atomic coordinates.[12][22]	Accuracy depends on the level of theory and basis set; requires experimental validation.
When to Use	When the precise 3D structure and solid-state packing are essential.	To understand the behavior and conformation of the molecule in solution.[24][25]	To guide experimental work, interpret spectroscopic data, and rationalize reactivity.

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